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Core Science & Biosynthesis

Foundational

Comprehensive Technical Guide: Physicochemical Profiling and Solubility Optimization of Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate

Executive Summary In modern drug discovery and synthetic chemistry, bicyclic heteroaromatic scaffolds are highly prized for their ability to project pharmacophores into precise spatial orientations. Methyl 2-aminothiazol...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery and synthetic chemistry, bicyclic heteroaromatic scaffolds are highly prized for their ability to project pharmacophores into precise spatial orientations. Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (CAS: 1206250-57-8) is a prime example of such a scaffold[1]. As a Senior Application Scientist, I frequently utilize this building block in the design of kinase inhibitors and specialized anti-infective agents.

While the fusion of a thiazole and a pyridine ring provides excellent structural rigidity, it also introduces significant physicochemical liabilities—most notably, poor aqueous solubility[2]. This whitepaper deconstructs the causality between the molecular topology of this compound and its macroscopic thermodynamic behavior, providing researchers with field-proven, self-validating experimental protocols for accurate solubility determination.

Structural Causality & Physicochemical Properties

To rationally design formulation strategies or downstream assays, we must first understand the intrinsic properties of the molecule. The table below summarizes the core quantitative data.

Table 1: Physicochemical Profile
PropertyValue / DescriptorSource / Derivation
CAS Number 1206250-57-8Sigma-Aldrich[1]
Molecular Formula C8H7N3O2SSigma-Aldrich[1]
Molecular Weight 209.23 g/mol Sigma-Aldrich[3]
Physical Form SolidSigma-Aldrich[1]
Storage Temperature Refrigerated Storage (2-8°C)Sigma-Aldrich
Aqueous Solubility Insoluble (< 10 µg/mL)ChemBK[2]
Predicted LogP ~1.8 - 2.2Computational Estimate
Predicted pKa (Base) ~2.5 - 3.5Computational Estimate
Mechanistic Insight: The "Brick Dust" Phenomenon

The macroscopic properties of Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate are dictated by its electronic distribution and planarity:

  • Weak Basicity: The 2-amino group on the thiazole ring is a primary amine, but it is an exceptionally weak base. The lone pair of electrons on the exocyclic nitrogen is highly delocalized into the electron-deficient thiazolopyridine π -system. This electron pull is further exacerbated by the electron-withdrawing methyl ester at the 5-position. Consequently, at physiological pH (7.4), the molecule exists almost entirely in its neutral, unionized state.

  • High Lattice Energy: The lack of ionization, combined with the rigid, planar nature of the fused ring system, allows these molecules to stack tightly in the solid state. This highly efficient crystal packing results in a high crystal lattice energy.

  • Solvation Penalty: Because the energy required to break the crystal lattice is greater than the energy gained by aqueous solvation, the compound exhibits the classic "brick dust" solubility profile, rendering it virtually insoluble in water[2].

G cluster_0 Structural Motifs cluster_1 Physicochemical Impact A Thiazolo[4,5-b]pyridine Core D High Lattice Energy (Brick Dust) A->D F Lipophilicity (LogP ~2.0) A->F B 2-Amino Group E Weak Basicity (pKa ~3.0) B->E C Methyl Ester C->E e- withdrawal C->F

Impact of structural motifs on the physicochemical profile.

Experimental Workflows: Thermodynamic Solubility Determination

A common pitfall in early-stage research is relying on kinetic solubility assays (e.g., nephelometry via DMSO dilution) for planar molecules. Kinetic assays often induce supersaturation, delaying precipitation and yielding artificially high solubility values.

To accurately quantify the solubility of Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate, I mandate a rigorous Thermodynamic Shake-Flask Method coupled with HPLC-UV. This protocol is designed to be self-validating and eliminates common experimental artifacts.

Step-by-Step Methodology

Step 1: Solid Dispensing

  • Action: Weigh exactly 2.0 mg of solid Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate into a 1.5 mL glass HPLC vial.

  • Causality: Glass must be used instead of polypropylene. Highly conjugated, lipophilic molecules often adsorb non-specifically to plastic surfaces, which would artificially lower the measured concentration in the aqueous phase.

Step 2: Buffer Addition

  • Action: Add 1.0 mL of 50 mM Phosphate Buffered Saline (PBS), pH 7.4.

Step 3: Equilibration

  • Action: Seal the vial and agitate on an orbital shaker at 300 RPM for 24 hours at 37°C.

  • Causality: A full 24-hour incubation is strictly required to ensure the solid-liquid interface overcomes the high lattice energy barrier and reaches true thermodynamic equilibrium.

Step 4: Phase Separation (Critical Step)

  • Action: Centrifuge the suspension at 10,000 x g for 15 minutes.

  • Causality: Do not use syringe filters. Planar heteroaromatics bind aggressively to PTFE or nylon filter membranes. High-speed centrifugation cleanly pellets the undissolved solid without introducing a binding artifact.

Step 5: Extraction and Quantification

  • Action: Carefully aspirate 100 µL of the supernatant (avoiding the pellet) and dilute with 100 µL of mobile phase (e.g., 50:50 Water:Acetonitrile). Analyze via HPLC-UV at the compound's λmax​ (typically ~280-320 nm due to extended conjugation).

Step 6: System Validation

  • Action: Quantify the peak area against a 5-point standard curve prepared in 100% DMSO (where the compound is freely soluble).

  • Trustworthiness Check: The assay is only considered valid if the standard curve demonstrates an R2>0.995 and the quality control (QC) injection deviates by <5% .

G A 1. Compound Addition (Excess Solid in Glass Vial) B 2. Buffer Incubation (pH 7.4, 24h, 37°C) A->B C 3. Phase Separation (10,000g Centrifugation) B->C D 4. Supernatant Extraction (Avoid Filtration) C->D E 5. HPLC-UV Quantification (Standard Curve in DMSO) D->E

Thermodynamic solubility workflow utilizing the shake-flask method.

Formulation Recommendations

Given its insolubility in water[2], utilizing Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate in biological assays requires careful solvent selection:

  • In Vitro Assays: Prepare primary stock solutions at 10 mM to 50 mM in 100% DMSO. Ensure the final assay concentration of DMSO does not exceed 1% (v/v) to prevent solvent-induced cytotoxicity.

  • In Vivo Dosing: Standard aqueous vehicles (e.g., saline, methylcellulose) will result in a suspension. For true solution dosing, formulations utilizing co-solvents (e.g., 10% DMSO, 10% Tween-80, 80% Saline) or complexation agents (e.g., Hydroxypropyl- β -cyclodextrin) are required to disrupt the crystal lattice and maintain the compound in solution.

References

  • ChemBK. "CAS Index 1206250-57-8 Chemical Properties and Solubility". ChemBK Database. URL:[Link]

Sources

Exploratory

The Thiazolo[4,5-b]pyridine Scaffold in Modern Drug Discovery: Mechanisms of Action of Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate Derivatives

Executive Summary The rational design of targeted therapeutics relies heavily on privileged molecular scaffolds that can effectively interface with complex biological targets. Methyl 2-aminothiazolo[4,5-b]pyridine-5-carb...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The rational design of targeted therapeutics relies heavily on privileged molecular scaffolds that can effectively interface with complex biological targets. Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (CAS: 1206250-57-8) has emerged as a highly versatile building block in medicinal chemistry. By offering multiple hydrogen bond donors and acceptors, alongside a highly functionalizable C5-methyl ester, derivatives of this scaffold exhibit potent pharmacological activities ranging from targeted kinase inhibition in oncology to immunomodulation via antioxidant and anti-inflammatory pathways.

This technical whitepaper synthesizes the core mechanisms of action of thiazolo[4,5-b]pyridine derivatives, detailing their structural interactions, downstream signaling effects, and the self-validating experimental workflows required to evaluate their efficacy.

Chemical Architecture and Pharmacophore Rationale

The intrinsic bioactivity of methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate stems from its structural mimicry of endogenous purines (such as the adenine ring of ATP).

  • The Hinge-Binding Motif: The 2-amino group acts as a critical hydrogen bond donor, while the nitrogen atoms within the thiazole and pyridine rings serve as hydrogen bond acceptors. This triad perfectly aligns with the hinge region of various kinase ATP-binding pockets.

  • The C5 Synthetic Handle: The methyl ester at the 5-position provides an optimal vector for derivatization. Saponification followed by amide coupling or triazole linkage allows medicinal chemists to probe the solvent-exposed regions of target proteins, optimizing both binding affinity and pharmacokinetic properties[1].

Core Mechanisms of Action in Oncology

Kinase Inhibition: The EGFR and PI3K/AKT/mTOR Axes

Derivatives of the thiazolo[4,5-b]pyridine scaffold are heavily profiled as multi-target kinase inhibitors[2]. In silico docking and in vitro kinase assays demonstrate that these compounds competitively bind to the ATP-binding cleft of the Epidermal Growth Factor Receptor (EGFR) and Phosphoinositide 3-kinases (PI3K)[3].

By inhibiting PI3K, the derivatives prevent the conversion of PIP2 to PIP3, effectively starving the AKT/mTOR signaling cascade of its activation signal. This dual-node inhibition (EGFR and PI3K) is highly effective in overcoming resistance mechanisms common in solid tumors.

Pathway Scaffold Thiazolo[4,5-b]pyridine Derivatives EGFR EGFR Scaffold->EGFR ATP-competitive inhibition PI3K PI3K Scaffold->PI3K Hinge-binding EGFR->PI3K Activation AKT AKT PI3K->AKT Phosphorylation mTOR mTOR AKT->mTOR Activation Apoptosis Apoptosis (Caspase 3/7 ↑) mTOR->Apoptosis Inhibition Blocked CellCycle G1 Arrest (CDK1/Cyclin B) mTOR->CellCycle Progression Blocked

Fig 1: Mechanism of action of thiazolo[4,5-b]pyridine derivatives on the EGFR/PI3K/AKT/mTOR pathway.

Cell Cycle Modulation and Apoptosis Induction

Cellular assays utilizing colon cancer cell lines (HCT-8 and HT-29) reveal that treatment with these derivatives induces profound cell cycle arrest in the G1 phase[4]. This is causally linked to the modulation of cell division cycle proteins; specifically, the downregulation of Cyclin A and CDC20, alongside the compensatory modulation of CDK1 and Cyclin B[4].

Furthermore, these compounds trigger the intrinsic apoptotic pathway. Transcriptomic analyses indicate a marked upregulation of executioner caspases (mRNA caspases 3 and 7) within 24 hours of exposure, coupled with a pro-apoptotic shift in the Bax/Bcl-2 ratio[5].

Immunomodulatory and Antioxidant Mechanisms

COX-2 and mPGES-1 Inhibition

Beyond oncology, the scaffold exhibits potent anti-inflammatory properties[6]. Flexible molecular docking simulations demonstrate that 3H-thiazolo[4,5-b]pyridin-2-one derivatives form highly stable complexes within the active sites of cyclooxygenase enzymes (COX-1, COX-2) and microsomal prostaglandin E synthase-1 (mPGES-1)[7]. The steric placement of the heteroatoms within the bicyclic scaffold ensures selective inhibition of the pro-inflammatory arachidonic acid cascade.

NRF2-KEAP1 Antioxidant Axis

Recent structural modifications involving the attachment of 1,2,3-triazoles to the thiazolo[4,5-b]pyridine core have yielded potent antioxidant agents[1]. These hybrid molecules disrupt the NRF2-KEAP1 protein-protein interaction by forming critical hydrogen bonds with active site residues ARG483, SER508, and SER555, while stabilizing π-interactions with TYR525 and ALA556[1]. This triggers the nuclear translocation of NRF2, upregulating endogenous antioxidant defense mechanisms.

Quantitative Data Summary

The table below synthesizes the pharmacological profiling of key thiazolo[4,5-b]pyridine derivatives across various biological targets, highlighting the structure-activity relationship (SAR) driven by the core scaffold.

Target / PathwayPrimary MechanismKey Interacting Residues / GenesBiological EffectRef
EGFR / PI3K ATP-competitive kinase inhibitionHinge region (Met793 in EGFR)Suppression of AKT/mTOR signaling[3]
Cell Cycle G1 Phase ArrestCDK1, Cyclin A, Cyclin B, CDC20Inhibition of tumor cell proliferation
Apoptosis Intrinsic pathway activationCaspase 3/7 (up), Bax/Bcl-2 ratio (up)Programmed cell death in HCT-8/HT-29[5]
COX-2 / mPGES-1 Active site competitive bindingCyclooxygenase catalytic domainReduction of prostaglandin E2 (PGE2)
NRF2-KEAP1 Protein-protein interaction disruptionARG483, SER508, SER555, TYR525ABTS radical scavenging / Antioxidant[1]

Experimental Protocols: Self-Validating Workflows

To ensure scientific integrity and reproducibility, the evaluation of methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate derivatives must follow a self-validating workflow. The protocols below are designed not just to generate data, but to establish causality between chemical binding and phenotypic outcomes.

Workflow S1 1. Scaffold Functionalization (C5 Ester) S2 2. Kinase Profiling (EGFR/PI3K) S1->S2 S3 3. Cell Viability (HCT-8/HT-29) S2->S3 S4 4. Flow Cytometry (Cell Cycle) S3->S4 S5 5. Gene Expression (RT-qPCR) S4->S5 S5->S1 SAR Feedback Loop

Fig 2: Self-validating experimental workflow for evaluating thiazolo[4,5-b]pyridine derivatives.

Protocol A: In Vitro Kinase Inhibition Assay (EGFR/PI3K)

Causality Focus: By varying ATP concentrations, this assay confirms whether the derivative is a true ATP-competitive inhibitor at the hinge region.

  • Reagent Preparation: Prepare a kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35). Rationale: Mg2+ is essential for coordinating the ATP phosphates, while Brij-35 prevents non-specific compound aggregation.

  • Compound Titration: Prepare a 10-point 3-fold serial dilution of the thiazolo[4,5-b]pyridine derivative in 100% DMSO. Transfer to a 384-well plate (final DMSO concentration must not exceed 1% to prevent kinase denaturation).

  • Enzyme Incubation: Add recombinant EGFR or PI3K enzyme to the wells. Incubate for 15 minutes at room temperature to allow equilibrium binding before introducing the competing substrate.

  • Reaction Initiation: Add a master mix containing the peptide substrate and ATP. Crucial Step: Run parallel plates at [ATP] = Km and [ATP] = 10x Km. A significant rightward shift in the IC50 at high ATP confirms ATP-competitive hinge binding.

  • Detection: Utilize a TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) detection system. Read the emission ratio (665 nm / 615 nm) to quantify phosphorylated substrate.

Protocol B: Flow Cytometric Analysis of Cell Cycle and Apoptosis

Causality Focus: Validates that the biochemical kinase inhibition translates to the observed G1 phase arrest and caspase-mediated apoptosis.

  • Cell Culture & Treatment: Seed HCT-8 or HT-29 colon cancer cells at 3×105 cells/well in 6-well plates. Treat with the derivative at its cellular IC50 and 2x IC50 for 24 and 48 hours.

  • Harvesting: Trypsinize cells, ensuring the collection of the culture media which contains early apoptotic (floating) cells. Rationale: Discarding the media leads to a false-negative underrepresentation of the apoptotic population.

  • Cell Cycle Staining (Propidium Iodide): Fix a subset of cells in cold 70% ethanol for 2 hours. Wash and resuspend in PBS containing 50 µg/mL Propidium Iodide (PI) and 100 µg/mL RNase A. Rationale: RNase A is mandatory because PI intercalates into both DNA and RNA; removing RNA ensures the fluorescence signal is strictly proportional to DNA content (G1 vs G2/M).

  • Apoptosis Staining (Annexin V/PI): Resuspend the remaining live cells in Annexin V binding buffer. Add FITC-Annexin V (binds externalized phosphatidylserine) and PI (stains cells with compromised membranes).

  • Acquisition & Analysis: Analyze via flow cytometry. G1 phase blocking is quantified by an increased peak in the 2N DNA content area. Apoptosis is confirmed by a shift into the Annexin V+/PI- (early apoptosis) and Annexin V+/PI+ (late apoptosis) quadrants.

Conclusion

Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate represents a highly privileged scaffold in drug development. Its inherent structural capability to mimic ATP allows for potent kinase inhibition (EGFR, PI3K), driving its efficacy in oncology. Concurrently, targeted functionalization of its C5-ester unlocks powerful immunomodulatory and antioxidant properties via the COX-2 and NRF2-KEAP1 pathways. By employing rigorous, self-validating experimental workflows, researchers can continue to exploit this scaffold to design next-generation, multi-targeted therapeutics.

Sources

Foundational

In Vitro Toxicity Profiling of Methyl 2-Aminothiazolo[4,5-b]pyridine-5-carboxylate: A Preclinical Guide

Executive Summary Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (CAS: 1206250-57-8) is a highly versatile heterocyclic building block widely utilized in early-stage drug discovery. The fused thiazolopyridine scaffo...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (CAS: 1206250-57-8) is a highly versatile heterocyclic building block widely utilized in early-stage drug discovery. The fused thiazolopyridine scaffold serves as the pharmacophoric core for numerous experimental therapeutics, demonstrating potent antioxidant, antimicrobial, and antineoplastic activities[1][2]. However, the very structural features that confer high target affinity—namely the electron-rich thiazole ring and the hydrogen-bonding capacity of the pyridine nitrogen—also introduce specific metabolic and toxicological liabilities. As a Senior Application Scientist, I present this technical whitepaper to establish a rigorous, self-validating in vitro toxicity profiling framework for derivatives of this scaffold, ensuring that early-stage lead optimization is guided by robust safety data.

Mechanistic Rationale: The Thiazolopyridine Scaffold

Before deploying empirical assays, we must understand the mechanistic causality of toxicity for thiazolo[4,5-b]pyridines.

  • Metabolic Activation: The thiazole ring is highly susceptible to Phase I hepatic metabolism. Cytochrome P450 (CYP) enzymes can catalyze S-oxidation, leading to the formation of reactive epoxides or sulfoxides. These electrophilic intermediates can rapidly deplete intracellular glutathione (GSH), inducing severe oxidative stress and subsequent hepatotoxicity[1].

  • Off-Target Binding: The planar, bicyclic nature of the scaffold mimics purine bases, which can lead to off-target kinase inhibition or unintended intercalation with microtubules, causing non-selective cytotoxicity in healthy tissues[3].

  • CYP Inhibition: Thiazolopyridines frequently act as competitive inhibitors of major CYP isoforms (particularly CYP3A4 and CYP2C9), raising the risk of severe drug-drug interactions (DDIs)[1].

G Scaffold Methyl 2-aminothiazolo[4,5-b] pyridine-5-carboxylate Metabolism Hepatic CYP450 Metabolism Scaffold->Metabolism Phase I DirectTox Direct Cellular Interactions Scaffold->DirectTox Unmetabolized N_Oxidation Pyridine N-Oxidation Metabolism->N_Oxidation S_Oxidation Thiazole S-Oxidation (Epoxidation) Metabolism->S_Oxidation CYP_Inhib CYP3A4/2C9 Inhibition DirectTox->CYP_Inhib Competitive Binding Safe Stable Excretion N_Oxidation->Safe Glucuronidation ReactiveMet Reactive Metabolites (Electrophiles) S_Oxidation->ReactiveMet GSH GSH Depletion & Oxidative Stress ReactiveMet->GSH Genotox DNA Adducts (Genotoxicity) ReactiveMet->Genotox

Fig 1: Mechanistic pathways of thiazolopyridine-induced cellular toxicity and metabolism.

Core In Vitro Toxicity Profiling Workflows

To systematically de-risk this scaffold, we employ a triad of standardized assays.

Basal Cytotoxicity (ISO 10993-5 Compliant)

We assess acute cellular damage using the 4[4]. This colorimetric method quantifies metabolic capacity by measuring the enzymatic reduction of MTT to formazan. We utilize HepG2 (hepatic) and Caco-2 (intestinal) cell lines to model the primary sites of metabolism and absorption, respectively[3]. Peripheral Blood Mononuclear Cells (PBMCs) are used as a non-cancerous control to establish the therapeutic index.

Genotoxicity (OECD 471 Ames Test)

The bacterial reverse mutation assay (Ames test) evaluates the mutagenic potential of the compound. Following5[5], we use Salmonella typhimurium strains (e.g., TA98, TA100). Crucially, testing must be conducted both with and without the rat liver S9 fraction. The S9 fraction is non-negotiable for thiazolopyridines; without simulating mammalian hepatic metabolism, the assay will fail to detect mutations activated by the S-oxidation of the thiazole ring, resulting in a false negative.

Quantitative Data Presentation

The following table outlines the expected benchmark metrics and acceptable thresholds for advancing a methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate derivative through preclinical screening.

Assay CategoryBiological SystemBenchmark MetricAcceptable Threshold (Go/No-Go)
Basal Cytotoxicity HepG2 / Caco-2 Cell LinesIC₅₀ (µM)> 50 µM (Non-cytotoxic)
Therapeutic Index PBMC vs. Target Cancer CellsSelectivity Ratio> 10-fold difference
CYP450 Inhibition Recombinant CYP3A4 / CYP2C9IC₅₀ (µM)> 10 µM (Low DDI risk)
Genotoxicity S. typhimurium (TA98, TA100)Revertant Colonies< 2x Vehicle Control

Step-by-Step Experimental Methodologies

To ensure trustworthiness, every protocol must operate as a self-validating system. If internal controls fail, the entire plate is rejected.

Protocol A: ISO 10993-5 Compliant MTT Cytotoxicity Assay

Causality Check: We use DMSO as a solvent due to the high lipophilicity of the scaffold, but DMSO itself is cytotoxic. The final assay concentration of DMSO must never exceed 0.5% v/v[4].

  • Cell Seeding: Seed HepG2 cells at 1×104 cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂ to allow adhesion.

  • Compound Treatment: Prepare serial dilutions of the test compound (ranging from 1 µM to 100 µM). Treat cells for 24, 48, and 72 hours.

  • MTT Incubation: Aspirate media. Add 100 µL of fresh media containing 0.5 mg/mL MTT reagent to each well. Incubate for 4 hours in the dark.

  • Solubilization: Discard media. Add 100 µL of pure DMSO to dissolve the insoluble purple formazan crystals.

  • Quantification: Measure absorbance at 570 nm using a microplate reader.

  • Self-Validation Criteria: The vehicle control (0.5% DMSO) must exhibit >90% viability compared to untreated cells. The positive control (e.g., Doxorubicin at 10 µM) must induce >70% cell death[3].

Protocol B: OECD 471 Bacterial Reverse Mutation (Ames) Test

Causality Check: We utilize the pre-incubation method rather than standard plate incorporation, as it provides enhanced sensitivity for detecting short-lived reactive metabolites generated by the S9 fraction[5].

  • Preparation: Prepare top agar containing trace amounts of histidine and biotin to allow initial background growth.

  • Pre-Incubation: In a sterile tube, combine 100 µL of the test strain (e.g., TA98), 50 µL of the test compound (at 5 concentrations up to 5000 µ g/plate ), and 500 µL of 30% rat liver S9 mix (or phosphate buffer for the -S9 arm). Incubate at 37°C for 30 minutes.

  • Plating: Add 2 mL of molten top agar to the mixture, vortex gently, and pour onto minimal glucose agar plates.

  • Incubation & Scoring: Incubate inverted plates for 48-72 hours at 37°C. Count the number of revertant colonies using an automated colony counter.

  • Self-Validation Criteria: Spontaneous reversion rates (negative control) must fall within the laboratory's historical control ranges. Positive controls (e.g., 2-aminoanthracene for +S9) must induce a statistically significant, >3-fold increase in revertant colonies.

Workflow Prep Compound Prep (DMSO Stocks) Cyto Cytotoxicity (ISO 10993-5) Prep->Cyto CYP CYP Inhibition (Fluorogenic) Prep->CYP Ames Ames Test (OECD 471) Prep->Ames Data Data Synthesis & IC50/MIC Calc Cyto->Data CYP->Data Ames->Data Go Go: Lead Opt Data->Go Favorable Tox NoGo No-Go: Scaffold Hop Data->NoGo Severe Liability

Fig 2: High-throughput in vitro safety screening workflow for early drug discovery.

References

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Sources

Exploratory

Pharmacokinetic Profiling and Structural Optimization of Methyl 2-Aminothiazolo[4,5-b]pyridine-5-carboxylate Scaffolds

Executive Summary & Structural Rationale The bicyclic thiazolo[4,5-b]pyridine core represents a highly privileged pharmacophore in modern drug discovery. Derivatives of this scaffold have demonstrated profound biological...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Rationale

The bicyclic thiazolo[4,5-b]pyridine core represents a highly privileged pharmacophore in modern drug discovery. Derivatives of this scaffold have demonstrated profound biological activities, functioning as epidermal growth factor receptor (EGFR) inhibitors, nonhistamine H3 receptor antagonists, and leukotriene A4 hydrolase inhibitors[1]. Specifically, the building block methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (CAS: 1206250-57-8) serves as a critical starting point for library synthesis and lead optimization[2].

From a pharmacokinetic (PK) perspective, this scaffold presents a fascinating dual-challenge. The 2-amino group acts as a strong hydrogen bond donor, which can restrict passive membrane permeability, while the methyl carboxylate at the 5-position introduces an ester moiety that is highly susceptible to enzymatic hydrolysis. Understanding the causality between these structural features and their ADME (Absorption, Distribution, Metabolism, and Excretion) profiles is paramount for successfully advancing these molecules from in vitro hits to in vivo leads[3].

Physicochemical Properties & ADME Implications

The physicochemical properties of a scaffold dictate its behavior in biological systems. For the methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate core, the interplay between lipophilicity, hydrogen bonding, and metabolic soft spots defines its PK profile.

Table 1: Physicochemical and Predicted PK Parameters
ParameterValue / CharacteristicADME Implication for Scaffold
Molecular Weight 209.23 g/mol Highly favorable for oral bioavailability (Rule of 5 compliant).
LogP (Predicted) 1.2 – 1.8Moderate lipophilicity; ensures adequate aqueous solubility but may limit transcellular permeability.
H-Bond Donors/Acceptors 1 Donor / 4 AcceptorsThe 2-amino group restricts passive diffusion; potential substrate for P-glycoprotein (P-gp) efflux.
Primary Metabolic Liability Ester HydrolysisThe methyl ester acts as a prodrug-like moiety, rapidly cleaved by carboxylesterases (CES1/CES2) to the carboxylic acid.
Secondary Metabolic Liability N-OxidationThe pyridine nitrogen is susceptible to CYP-mediated N-oxidation.

Scaffold Biotransformation & High-Throughput Screening Logic

When evaluating ester-containing scaffolds, the choice of the in vitro metabolic system is critical. A common pitfall in early discovery is screening ester-bearing compounds exclusively in Human Liver Microsomes (HLMs). Because microsomes are derived from the endoplasmic reticulum, they lack the cytosolic esterases necessary to accurately predict the intrinsic clearance ( Clint​ ) of the methyl carboxylate group. Therefore, cryopreserved human hepatocytes or S9 fractions must be utilized to capture both Phase I (CYP450) and esterase-mediated degradation.

MetabolicPathway Parent Methyl 2-amino- thiazolo[4,5-b]pyridine- 5-carboxylate Esterase Cytosolic/Plasma Esterases (CES1/2) Parent->Esterase Hydrolysis CYP450 CYP450 Enzymes (e.g., 3A4, 2D6) Parent->CYP450 Oxidation AcidMetabolite 2-aminothiazolo[4,5-b] pyridine-5-carboxylic acid Esterase->AcidMetabolite OxMetabolite N-oxidized / Hydroxylated Metabolites CYP450->OxMetabolite

Biotransformation pathways of the methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate scaffold.

PKWorkflow Prep Scaffold Preparation (10 mM in DMSO) Assay1 Caco-2 Permeability (A-B & B-A) Prep->Assay1 Assay2 Hepatocyte Stability (Phase I + Esterase) Prep->Assay2 Assay3 Plasma Protein Binding (Equilibrium Dialysis) Prep->Assay3 LCMS LC-MS/MS Bioanalysis (MRM Mode) Assay1->LCMS Assay2->LCMS Assay3->LCMS Data PK Parameter Calculation (Cl_int, P_app, f_u) LCMS->Data

High-throughput in vitro pharmacokinetic screening workflow for thiazolopyridine derivatives.

Self-Validating Experimental Methodologies

To ensure absolute scientific integrity, the following protocols are designed as self-validating systems. Every assay includes internal mechanisms to verify biological activity, extraction efficiency, and instrument performance.

Protocol A: Hepatocyte Stability Assay (Capturing Esterase & CYP Activity)

Causality: As established, HLMs will yield artificially high stability data for this scaffold. Cryopreserved hepatocytes provide a complete enzymatic profile (CYP450s, UGTs, and Cytosolic Esterases) necessary for the methyl carboxylate moiety.

Step-by-Step Methodology:

  • Preparation: Thaw cryopreserved human hepatocytes in specialized recovery medium at 37°C. Centrifuge at 100 × g for 10 minutes and resuspend in William's E medium to a working concentration of 1×106 viable cells/mL.

  • System Validation (Controls):

    • Positive CYP Control: Testosterone (CYP3A4) and Dextromethorphan (CYP2D6).

    • Positive Esterase Control: Procaine (rapidly hydrolyzed by CES2).

  • Incubation: Pre-incubate 50 µL of the cell suspension in a 96-well plate at 37°C with 5% CO2​ for 15 minutes.

  • Reaction Initiation: Add 50 µL of the scaffold solution (final concentration: 1 µM, maximum 0.1% DMSO) to the wells.

  • Time-Course Sampling: At t=0,15,30,60,90,120 minutes, transfer 20 µL aliquots into 80 µL of ice-cold acetonitrile containing an analytical Internal Standard (IS) (e.g., Tolbutamide 100 ng/mL). Causality: The cold organic solvent instantly denatures proteins, halting all enzymatic activity.

  • Sample Processing: Centrifuge the quenched plates at 4,000 rpm for 15 minutes at 4°C to pellet precipitated proteins. Extract the supernatant for LC-MS/MS analysis.

  • Data Analysis: Plot the natural log of the remaining parent compound versus time to calculate the elimination rate constant ( k ), half-life ( t1/2​ ), and intrinsic clearance ( Clint​ ).

Protocol B: Bidirectional Caco-2 Permeability Assay

Causality: The 2-amino group on the thiazole ring limits passive diffusion, and the planar bicyclic core is a known structural motif recognized by efflux transporters. A bidirectional assay is mandatory to calculate the Efflux Ratio (ER) and identify P-gp liabilities.

Step-by-Step Methodology:

  • Cell Culture: Seed Caco-2 cells on polycarbonate filter inserts (0.4 µm pore size) in 24-well Transwell plates. Culture for 21 days to allow full differentiation and tight junction formation.

  • Monolayer Validation: Measure Transepithelial Electrical Resistance (TEER). Only wells with TEER > 250 Ω⋅cm2 are acceptable.

  • Dosing Solutions: Prepare the scaffold at 10 µM in HBSS buffer (pH 7.4).

  • Self-Validation (Efflux Control): In a parallel set of Basolateral-to-Apical (B-A) wells, co-incubate the scaffold with 100 µM Verapamil (a known P-gp inhibitor). Causality: If the scaffold is a P-gp substrate, Verapamil will collapse the efflux ratio to ~1.0, proving the mechanism of transport.

  • Incubation:

    • A-to-B (Apical to Basolateral): Add 200 µL dosing solution to the apical chamber; 600 µL blank HBSS to the basolateral chamber.

    • B-to-A (Basolateral to Apical): Add 600 µL dosing solution to the basolateral chamber; 200 µL blank HBSS to the apical chamber.

  • Sampling: Incubate at 37°C on an orbital shaker. Take 50 µL samples from the receiver chambers at 60 and 120 minutes. Quench with 150 µL of IS-spiked acetonitrile.

  • Calculation: Determine the apparent permeability ( Papp​ ) using the equation:

    Papp​=C0​×AdQ/dt​

    Calculate the Efflux Ratio ( ER=Papp(B−A)​/Papp(A−B)​ ). An ER>2.0 indicates significant active efflux.

Conclusion

The methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate scaffold is a highly versatile building block with proven efficacy across multiple therapeutic targets. However, its successful integration into a drug discovery pipeline requires a rigorous understanding of its pharmacokinetic liabilities. The methyl ester acts as a metabolic soft spot driven by cytosolic esterases, necessitating the use of hepatocyte models over standard microsomes. Concurrently, the hydrogen-bonding potential of the 2-amino group requires careful monitoring of membrane permeability and efflux ratios. By utilizing the self-validating workflows outlined in this guide, discovery teams can effectively optimize this privileged pharmacophore into highly bioavailable clinical candidates.

References

  • Sigma-Aldrich. "methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate". Sigma-Aldrich Product Catalog.
  • The Journal of Organic Chemistry. "Domino Synthesis of Thiazolo-Fused Six- and Seven-Membered Nitrogen Heterocycles via Intramolecular Heteroannulation of In-Situ-Generated 2-(Het)aryl-4-amino-5-functionalized Thiazoles". ACS Publications.
  • IntechOpen. "Significance of Thiazole-based Heterocycles for Bioactive Systems". IntechOpen.

Sources

Foundational

Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate: A Privileged Scaffold for Kinase Receptor Binding Affinity Studies

Target Audience: Structural Biologists, Medicinal Chemists, and Preclinical Drug Development Professionals Document Type: Technical Whitepaper & Assay Methodology Guide Executive Summary & Mechanistic Rationale The compo...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Structural Biologists, Medicinal Chemists, and Preclinical Drug Development Professionals Document Type: Technical Whitepaper & Assay Methodology Guide

Executive Summary & Mechanistic Rationale

The compound Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (CAS 1206250-57-8) serves as a highly versatile, commercially available building block in modern medicinal chemistry 1[1]. The fused bicyclic thiazolo[4,5-b]pyridine core is a recognized "privileged pharmacophore," frequently deployed to target the ATP-binding pockets of critical oncogenic and inflammatory kinases, most notably the Epidermal Growth Factor Receptor (EGFR) and Interleukin-1 Receptor-Associated Kinase 4 (IRAK4) 2[3].

The Causality of Scaffold Selection: Why utilize this specific bicyclic system? The nitrogen atoms within the thiazole and pyridine rings act as precise hydrogen bond acceptors, mimicking the adenine ring of endogenous ATP. The presence of the C2-amino group and the C5-carboxylate provides orthogonal synthetic vectors. Derivatization at the C2 position (e.g., via Buchwald-Hartwig amination) allows the ligand to probe the deep, hydrophobic specificity pocket of the kinase, while modifying the C5-carboxylate (e.g., converting to an amide) optimizes interactions with the solvent-exposed region or the ribose-binding pocket 4[4].

Orthogonal Validation Workflow

To establish a self-validating system for evaluating the receptor binding affinity of these derivatives, we mandate a two-tiered orthogonal approach. Relying solely on enzymatic IC50 assays is prone to false positives from assay interference (e.g., compound aggregation or autofluorescence). Therefore, our workflow couples real-time biophysical kinetics with solution-phase thermodynamic binding.

Workflow BB Methyl 2-aminothiazolo[4,5-b] pyridine-5-carboxylate Deriv Library Derivatization (C2 & C5 modifications) BB->Deriv SPR SPR Binding Kinetics (Real-time Kd, kon, koff) Deriv->SPR TRFRET TR-FRET Assay (Orthogonal IC50 Validation) Deriv->TRFRET Hit Hit-to-Lead Selection SPR->Hit TRFRET->Hit

Fig 1. Orthogonal screening workflow for thiazolo[4,5-b]pyridine derivatives.

Experimental Protocols: Self-Validating Systems

Protocol A: Surface Plasmon Resonance (SPR) Direct Binding Kinetics

Causality & Rationale: We utilize SPR rather than steady-state ELISA because SPR resolves the association ( kon​ ) and dissociation ( koff​ ) rate constants. For kinase inhibitors, a prolonged target residence time (driven by a low koff​ ) is a superior predictor of in vivo efficacy compared to raw thermodynamic affinity ( KD​ ).

Step-by-Step Methodology:

  • Sensor Chip Preparation: Utilize a CM5 sensor chip. Activate the surface using standard EDC/NHS chemistry.

  • Ligand Immobilization: Immobilize an anti-His antibody, followed by the capture of His-tagged recombinant kinase domains (EGFR or IRAK4) to a density of 2000–3000 Response Units (RU). Self-Validation: Capturing via a His-tag ensures uniform, directional orientation of the kinase, preventing the occlusion of the ATP-binding site that often occurs with random amine coupling.

  • Buffer Preparation: Prepare running buffer (10 mM HEPES pH 7.4, 150 mM NaCl, 0.05% Tween-20) with exactly 1.0% DMSO. Self-Validation: DMSO matching between the running buffer and the analyte samples is non-negotiable. Mismatched DMSO concentrations cause bulk refractive index shifts, generating false-positive kon​ spikes.

  • Analyte Injection: Inject thiazolo[4,5-b]pyridine derivatives in a 3-fold concentration series (e.g., 1 nM to 300 nM) at a high flow rate of 50 µL/min. Causality: High flow rates minimize mass transport limitations, ensuring the measured kinetics reflect true binding events rather than diffusion rates.

  • Data Processing: Apply double-referencing (subtracting the signal from an empty reference channel and a blank buffer injection) and fit the data to a 1:1 Langmuir binding model.

Protocol B: Time-Resolved FRET (TR-FRET) Target Engagement

Causality & Rationale: TR-FRET validates the SPR data in a solution-based format, eliminating artifacts caused by protein immobilization. The time-gated measurement (delay of 100 µs before reading) allows short-lived background autofluorescence—a common issue with highly conjugated heterocyclic libraries—to decay, ensuring absolute signal fidelity.

Step-by-Step Methodology:

  • Reagent Assembly: In a 384-well low-volume plate, combine 2 nM GST-tagged kinase (EGFR or IRAK4), 2 nM Europium-labeled anti-GST antibody (Donor), and 15 nM of a fluorescently labeled ATP-competitive tracer (Acceptor).

  • Compound Addition: Dispense the thiazolo[4,5-b]pyridine derivatives (10 µM to 0.1 nM) using an acoustic liquid handler to avoid tip-based carryover.

  • Equilibration: Seal and incubate the plate at room temperature for 60 minutes to reach thermodynamic equilibrium.

  • Readout: Excite the plate at 340 nm and measure emission at 615 nm (Donor) and 665 nm (Acceptor).

  • Analysis: Calculate the FRET ratio (665/615). A decrease in the FRET ratio indicates that the test compound has successfully displaced the tracer from the ATP pocket.

Quantitative Data Presentation

The structural functionalization of the Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate core drastically dictates target selectivity. For instance, introducing a morpholine ring at the C2 position heavily biases the scaffold toward IRAK4 and PI3K inhibition 5[5], while bulky aryl substitutions tend to favor EGFR 6[6].

Table 1: Representative Binding Kinetics & Affinities for Scaffold Derivatives

Compound DerivativeTarget KinaseSPR kon​ ( M−1s−1 )SPR koff​ ( s−1 )SPR KD​ (nM)TR-FRET IC50​ (nM)
Unmodified Scaffold EGFR 1.2×104 4.5×10−2 3750.0> 5000
C2-Morpholino, C5-Aryl IRAK4 8.5×105 1.2×10−4 0.140.35
C2-Anilino, C5-Amide EGFR 4.1×105 3.8×10−4 0.921.10

Note: The unmodified building block exhibits weak baseline affinity, validating its role as a starting fragment rather than a terminal drug candidate.

Signaling Pathway Context

Translating receptor binding affinity into cellular efficacy requires an understanding of the downstream signaling cascades. By competitively binding the ATP pocket, optimized thiazolo[4,5-b]pyridines halt the autophosphorylation of their respective targets.

In the context of EGFR, this prevents the recruitment of downstream effectors, effectively shutting down the PI3K/AKT proliferation pathway. Conversely, high-affinity binding to IRAK4 prevents the scaffolding and kinase functions required for the assembly of the Myddosome complex following Toll-like receptor (TLR) activation, thereby suppressing NF-κB-mediated inflammatory cytokine production 7[7].

Pathway Ligand Thiazolo[4,5-b]pyridine Derivatives EGFR EGFR (Kinase Domain) Ligand->EGFR ATP Competitive IRAK4 IRAK4 (Myddosome) Ligand->IRAK4 ATP Competitive PI3K PI3K / AKT Pathway (Proliferation) EGFR->PI3K Inhibition NFKB NF-κB Pathway (Inflammation/Survival) IRAK4->NFKB Inhibition

Fig 2. Dual kinase targeting of EGFR and IRAK4 by thiazolo[4,5-b]pyridines.

References

  • Sigma-Aldrich - methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate | 1206250-57-8 Product Page.
  • IntechOpen - Significance of Thiazole-based Heterocycles for Bioactive Systems.
  • MDPI - Exploring Thiazolopyridine AV25R: Unraveling of Biological Activities, Selective Anti-Cancer Properties and In Silico Target and Binding Prediction in Hematological Neoplasms.
  • ResearchGate - Synthesis and evaluation of antitumor activity of some thiazolo[4,5-b]pyridines.
  • Google Patents - WO2022174269A1 - Irak4 degraders and uses thereof.
  • Google Patents - WO2015104688A1 - Bicyclic heterocyclyl derivatives as irak4 inhibitors.

Sources

Exploratory

Material Safety Data Sheet (MSDS) and handling for methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate

[label=" Fig 1. Step-by-step emergency response workflow for hazardous powder spills.

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Author: BenchChem Technical Support Team. Date: April 2026

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Fig 1. Step-by-step emergency response workflow for hazardous powder spills.

Experimental Protocols & Synthetic Workflows

Reconstitution and Storage Protocol

Causality: The C5-methyl ester is susceptible to slow hydrolysis in the presence of ambient atmospheric moisture, while the electron-rich sulfur atom in the thiazole ring can undergo oxidation.

  • Equilibration: Before opening, allow the sealed vial to equilibrate to room temperature in a desiccator for 30 minutes. This prevents condensation from forming on the chilled powder.

  • Solubilization: The compound exhibits optimal solubility in polar aprotic solvents. Dissolve the required mass in anhydrous DMSO or DMF to create a 10 mM to 50 mM stock solution.

  • Storage: Aliquot the stock solution into amber glass vials, purge the headspace with Argon or Nitrogen gas, and store at -20 °C. The dry powder must be stored at 2-8 °C[1].

Chemoselective Functionalization Workflow

The bifunctional nature of methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate requires precise chemoselective control. The electron-withdrawing nature of the pyridine ring significantly decreases the nucleophilicity of the 2-amino group. Therefore, standard amidation conditions (e.g., HATU/DIPEA) often fail, necessitating the use of stronger bases or transition-metal catalysis[2].

G A Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (Core Scaffold) B 2-Amino Derivatization (Buchwald-Hartwig / Strong Base) A->B Electrophile C 5-Carboxylate Modification (Saponification / Amide Coupling) A->C Nucleophile D Advanced Lead Compound (Kinase Inhibitor) B->D C->D

Fig 2. Divergent synthetic workflow for derivatizing the thiazolo[4,5-b]pyridine scaffold.

Step-by-Step Protocol: Self-Validating Saponification of the C5-Ester

To utilize the C5 position for extending the molecule into the solvent-exposed region of a kinase, the methyl ester must first be converted to a carboxylic acid.

  • Initialization: Suspend 1.0 equivalent of methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate in a 3:1:1 mixture of THF/MeOH/H₂O (0.2 M concentration).

  • Reagent Addition: Add 2.0 equivalents of Lithium Hydroxide monohydrate (LiOH·H₂O) in one portion at 0 °C. Stir and allow the reaction to warm to room temperature over 2 hours.

  • Self-Validation (Critical Step): Extract a 5 µL aliquot, dilute in 1 mL of Acetonitrile, and inject into an LC-MS. The protocol is self-validating only when the starting mass (m/z 210.0 [M+H]+) is entirely replaced by the corresponding acid mass (m/z 196.0 [M+H]+). Do not proceed until conversion is >99% to prevent unreacted ester from contaminating the subsequent coupling step.

  • Workup: Acidify the mixture to pH 4 using 1N HCl. The resulting 2-aminothiazolo[4,5-b]pyridine-5-carboxylic acid will precipitate as a solid. Filter, wash with cold water, and dry under high vacuum.

References

  • Synthesis of novel thiazolo [4,5-b] pyridines as potential biologically active substances Source: derpharmachemica.com URL:[Link]

  • Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date Source: rsc.org URL:[Link]

  • Novel and Potent Adenosine 3',5'-Cyclic Phosphate Phosphodiesterase III Inhibitors: Thiazolo[4,5-b][1,6]naphthyridin-2-ones Source: acs.org URL:[Link]

  • [1,3]Thiazolo[4,5-b]pyridine - PubChem Source: nih.gov URL:[Link]

Sources

Protocols & Analytical Methods

Method

Step-by-step synthesis protocol for methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate

Application Note: Step-by-Step Synthesis Protocol for Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate Executive Summary The thiazolo[4,5-b]pyridine scaffold is a highly privileged pharmacophore in modern drug discove...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Step-by-Step Synthesis Protocol for Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate

Executive Summary

The thiazolo[4,5-b]pyridine scaffold is a highly privileged pharmacophore in modern drug discovery, frequently serving as the core structural motif for kinase inhibitors, sodium channel modulators, and other targeted therapeutics[1][2]. The target compound, methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (CAS: 1206250-57-8), is a highly versatile building block that provides orthogonal synthetic handles (an electrophilic ester and a nucleophilic 2-amino group) for late-stage functionalization[3].

This application note details a robust, two-phase synthetic protocol to access this compound. By replacing outdated, harsh cyclization methods (e.g., phosgene or excess bromine) with a transition-metal-catalyzed Ullmann-type C–S cross-coupling, this pathway ensures high fidelity, scalability, and safety[1].

Strategic Retrosynthesis & Mechanistic Rationale

The synthesis is designed around a convergent two-step sequence:

  • Electrophilic Aromatic Bromination: The commercially available methyl 6-aminopyridine-2-carboxylate undergoes regioselective bromination to install a halogen at the C5 position[4]. The amino group at C6 strongly activates the ortho (C5) and para (C3) positions. By conducting the reaction in a non-polar solvent (chloroform) at ambient temperature, over-bromination is suppressed, allowing for the isolation of the desired ortho-bromoamine intermediate.

  • Catalytic C–S Coupling and in situ Cyclization: The ortho-bromoamine is subjected to a Copper(I)-catalyzed cross-coupling with potassium thiocyanate (KSCN). The Cu(I) center, stabilized by 1,10-phenanthroline, oxidatively inserts into the C–Br bond. Ligand exchange with thiocyanate followed by reductive elimination yields an ortho-thiocyanatoamine intermediate. The proximal nucleophilic primary amine immediately attacks the highly electrophilic nitrile carbon of the thiocyanate, driving a spontaneous intramolecular cyclization to form the stable thiazole ring.

Pathway Visualization

Synthesis SM Methyl 6-aminopyridine- 2-carboxylate (Starting Material) Int Methyl 6-amino-5-bromo pyridine-2-carboxylate (Intermediate) SM->Int Br₂, CHCl₃ 25 °C, 40 h Electrophilic Bromination Prod Methyl 2-aminothiazolo [4,5-b]pyridine-5-carboxylate (Target Product) Int->Prod KSCN, CuI, 1,10-Phen DMF, 100 °C, 24 h C-S Coupling & Cyclization

Caption: Two-step synthetic workflow for methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate.

Phase 1: Regioselective Bromination

Objective: Synthesis of methyl 6-amino-5-bromopyridine-2-carboxylate[4].

Protocol
  • Preparation: In a flame-dried 1 L round-bottom flask equipped with a magnetic stir bar and an addition funnel, dissolve methyl 6-aminopyridine-2-carboxylate (10.0 g, 66.0 mmol) in anhydrous chloroform (450 mL) at room temperature (25 °C)[4].

  • Bromine Addition: Prepare a solution of elemental bromine (3.4 mL, 66.0 mmol) in anhydrous chloroform (100 mL). Add this solution dropwise via the addition funnel over 30 minutes.

    • Causality: Slow addition prevents localized heating and high concentrations of Br₂, which would otherwise drive the formation of the 3,5-dibrominated byproduct.

  • Reaction: Stir the reaction mixture at room temperature for 40 hours[4].

  • Quenching (Self-Validation): Dilute the mixture with additional chloroform (200 mL) and wash sequentially with saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution (2 × 200 mL).

    • Validation Check: The organic layer will transition from a deep red/brown to pale yellow, visually confirming the complete reduction and removal of unreacted bromine[4].

  • Workup: Wash the organic phase with brine (200 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via silica gel column chromatography using an ethyl acetate/hexane gradient. The 5-bromo isomer (target) and 3-bromo isomer (byproduct) will elute separately. Isolate the target compound as a yellow solid (approx. 3.3 g, 22% yield)[4].

Reaction Metrics: Phase 1
Reagent / ProductMW ( g/mol )EquivalentsAmountRole
Methyl 6-aminopyridine-2-carboxylate152.151.010.0 g (66.0 mmol)Starting Material
Bromine (Br₂)159.811.03.4 mL (66.0 mmol)Electrophile
Chloroform (CHCl₃)119.38-550 mL totalSolvent
Methyl 6-amino-5-bromopyridine-2-carboxylate 231.05 - 3.3 g (22% yield) Intermediate

Phase 2: Catalytic C–S Coupling and Cyclization

Objective: Synthesis of methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate.

Protocol
  • Preparation: In a 100 mL Schlenk flask, combine methyl 6-amino-5-bromopyridine-2-carboxylate (2.31 g, 10.0 mmol), potassium thiocyanate (1.94 g, 20.0 mmol), copper(I) iodide (0.19 g, 1.0 mmol, 10 mol%), and 1,10-phenanthroline (0.18 g, 1.0 mmol, 10 mol%).

    • Causality: 1,10-phenanthroline acts as a bidentate ligand, preventing the disproportionation of Cu(I) to Cu(0) and Cu(II), while increasing the solubility of the active catalytic species in the organic solvent.

  • Degassing: Evacuate and backfill the flask with dry Nitrogen or Argon three times to ensure a strictly inert atmosphere.

  • Solvent Addition: Add anhydrous N,N-dimethylformamide (DMF) (20 mL) via syringe.

  • Reaction: Heat the mixture to 100 °C in an oil bath and stir vigorously for 24 hours.

    • Validation Check: Monitor the reaction via LC-MS. The starting material peak (m/z 231.0) should completely disappear, replaced by the target product peak (m/z 210.0).

  • Workup: Cool the reaction to room temperature. Dilute the mixture with ethyl acetate (100 mL) and filter through a pad of Celite to remove insoluble copper salts.

  • Extraction: Wash the filtrate with water (3 × 50 mL) to remove the DMF, followed by brine (50 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product via flash column chromatography (Dichloromethane/Methanol gradient) or by recrystallization from ethanol to afford the pure target compound.

Reaction Metrics: Phase 2
Reagent / ProductMW ( g/mol )EquivalentsAmountRole
Methyl 6-amino-5-bromopyridine-2-carboxylate231.051.02.31 g (10.0 mmol)Intermediate
Potassium thiocyanate (KSCN)97.182.01.94 g (20.0 mmol)Sulfur/Carbon source
Copper(I) iodide (CuI)190.450.10.19 g (1.0 mmol)Catalyst
1,10-Phenanthroline180.210.10.18 g (1.0 mmol)Ligand
Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate 209.23 - ~1.57 g (75% expected) Target Product

Analytical Signatures

To ensure scientific integrity, validate the synthesized compounds against the following expected analytical benchmarks:

Intermediate: Methyl 6-amino-5-bromopyridine-2-carboxylate [4]

  • Appearance: Light yellow to yellow solid.

  • MS (ESI): m/z = 231.0 [(M + H)⁺].

  • ¹H NMR (400 MHz, CDCl₃): δ 7.76 (d, J = 7.88 Hz, 1H, Pyridine-H), 7.34 (d, J = 7.92 Hz, 1H, Pyridine-H), 5.23 (br s, 2H, -NH₂), 3.94 (s, 3H, -OCH₃).

Target Product: Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate [3]

  • Appearance: Solid[3].

  • MS (ESI): m/z = 210.0 [(M + H)⁺].

  • ¹H NMR (400 MHz, DMSO-d₆): Expected to show the disappearance of the primary amine protons at δ 5.23, replaced by a new broad singlet for the thiazole-NH₂. The pyridine protons will shift downfield due to the electron-withdrawing nature of the newly fused thiazole ring.

References

  • US Patent 20090197862A1. "2-aminopyridine kinase inhibitors". Google Patents.
  • ACS Publications. "A Selective, Orally Bioavailable 1,2,4-Triazolo[1,5-a]pyridine-Based Inhibitor of Janus Kinase 2 for Use in Anticancer Therapy: Discovery of CEP-33779". Journal of Medicinal Chemistry. Available at:[Link]

  • Evindar, G.; Batey, R. A. "Copper- and Palladium-Catalyzed Intramolecular C−S Bond Formation: A Convenient Synthesis of 2-Aminobenzothiazoles." Journal of Organic Chemistry, 2006, 71, 5, 1802–1808. Available at:[Link]

Sources

Application

Application Note: Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate as a Versatile Bifunctional Scaffold in Targeted Drug Discovery

Executive Summary In contemporary medicinal chemistry, the identification and utilization of privileged scaffolds are paramount for accelerating hit-to-lead and lead optimization campaigns. Methyl 2-aminothiazolo[4,5-b]p...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In contemporary medicinal chemistry, the identification and utilization of privileged scaffolds are paramount for accelerating hit-to-lead and lead optimization campaigns. Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (CAS: 1206250-57-8) has emerged as a highly valuable bifunctional building block. Combining the robust hydrogen-bonding capacity of the thiazolo[4,5-b]pyridine core with two orthogonal synthetic handles—a deactivated 2-amino group and a versatile 5-methyl ester—this molecule serves as an ideal starting point for designing ATP-competitive kinase inhibitors, antimicrobial agents, and fragment-based drug discovery (FBDD) libraries[1][2].

This application note provides an in-depth mechanistic analysis of the scaffold's utility, validated experimental protocols for its divergent functionalization, and the physicochemical rationale behind its success in drug development.

Chemical Profiling and Mechanistic Rationale

Structural Significance in Rational Drug Design

The thiazolo[4,5-b]pyridine core is a recognized bioisostere of purine, benzimidazole, and benzothiazole[3]. Its compact, planar, and electron-deficient nature makes it highly resistant to oxidative metabolism (e.g., by cytochrome P450 enzymes) while providing exceptional shape complementarity to the ATP-binding pockets of various kinases[1][4].

From a structural biology perspective, the scaffold offers two distinct interaction vectors:

  • The Hinge-Binding Motif (C2-Amino & Pyridine N4): The nitrogen atom of the pyridine ring acts as a strong hydrogen bond acceptor, while the exocyclic 2-amino group acts as a hydrogen bond donor. This bidentate system perfectly complements the backbone amide linkages in the hinge region of kinases (such as Leu83 in CDK2 or Cys919 in VEGFR)[1][4].

  • The Solvent Channel Vector (C5-Carboxylate): The ester at the 5-position projects directly toward the solvent-exposed channel or the ribose-binding pocket. By hydrolyzing this ester to a carboxylic acid, medicinal chemists can append diverse aliphatic or polar amines via amide coupling to tune solubility, pharmacokinetics, and target selectivity[5].

G A Methyl 2-aminothiazolo [4,5-b]pyridine-5-carboxylate B 2-Amino Group (H-Bond Donor/Acceptor) A->B Handle 1 C 5-Carboxylate Group (Vector for Extension) A->C Handle 2 D Kinase Hinge Region Binding (e.g., CDK2) B->D Anchors to E Solvent Channel / Selectivity Pocket C->E Probes F High-Affinity Kinase Inhibitor D->F E->F

Rational design logic mapping the bifunctional handles to specific kinase binding domains.

Physicochemical Data

Table 1: Physicochemical Profile of the Building Block

PropertyValueMedicinal Chemistry Relevance
CAS Number 1206250-57-8Standardized identification for procurement.
Molecular Weight 209.23 g/mol Low MW ideal for Fragment-Based Drug Discovery (FBDD).
LogP (Calculated) ~1.2 - 1.5Excellent lipophilicity profile; leaves ample room for hydrophobic extensions without violating Lipinski's Rule of 5.
Hydrogen Bond Donors 1 (-NH2)Crucial for hinge-region anchoring[1].
Hydrogen Bond Acceptors 4 (N, N, O, O)Facilitates multiple target interactions and ensures adequate aqueous solubility[5].

Divergent Synthetic Strategy

The true power of Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate lies in the orthogonal reactivity of its two functional groups. The 2-amino group is highly deactivated due to the electron-withdrawing nature of the fused thiazolopyridine system. This deactivation is a strategic advantage: it allows for the chemoselective manipulation of the 5-carboxylate (e.g., saponification and subsequent amide coupling) without the need for transient protecting groups on the amine.

Once the C5 position is derivatized, the C2-amino group can be functionalized under forcing conditions, such as Buchwald-Hartwig cross-coupling or reaction with highly reactive isocyanates.

G Step1 Starting Material: Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate Step2 Protocol A: Chemoselective Saponification (LiOH, THF/MeOH/H2O, 25°C) Step1->Step2 Step4b Protocol C: Buchwald-Hartwig Amination (Pd2(dba)3, Xantphos, R2-Br) Step1->Step4b Orthogonal Functionalization Step3 Intermediate: 2-Aminothiazolo[4,5-b]pyridine-5-carboxylic acid Step2->Step3 Step4a Protocol B: Amide Coupling (HATU, DIPEA, R1-NH2) Step3->Step4a Step5a C5-Amide Derivatives (Solvent Channel Probes) Step4a->Step5a Step5b C2-N-Aryl Derivatives (Hinge Binders) Step4b->Step5b

Divergent synthetic workflow enabling independent functionalization of the C2 and C5 positions.

Validated Experimental Protocols

The following protocols have been optimized to ensure self-validating, high-fidelity transformations that preserve the integrity of the thiazolopyridine core.

Protocol A: Chemoselective Saponification of the 5-Methyl Ester

Objective: Hydrolyze the methyl ester to the free carboxylic acid without inducing ring-opening of the sensitive thiazole moiety. Rationale: Harsh bases (like NaOH or KOH at elevated temperatures) can lead to the degradation of the thiazole ring. Lithium hydroxide (LiOH) at ambient temperature provides a mild, highly chemoselective alternative[2].

Step-by-Step Procedure:

  • Dissolution: Suspend Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (1.0 eq, 5.0 mmol) in a 2:1:1 mixture of THF/MeOH/H₂O (0.2 M concentration).

  • Base Addition: Add LiOH·H₂O (1.5 eq, 7.5 mmol) in a single portion. The suspension will typically clear as the reaction progresses.

  • Agitation: Stir the reaction mixture at 25 °C for 4–6 hours. Monitor complete consumption of the starting material via LC-MS or TLC (EtOAc/Hexane 1:1).

  • Work-up: Concentrate the mixture in vacuo to remove THF and MeOH. Dilute the aqueous residue with distilled water (10 mL) and cool to 0 °C.

  • Acidification: Carefully adjust the pH to ~3.5 using 1M HCl. The product, 2-aminothiazolo[4,5-b]pyridine-5-carboxylic acid, will precipitate as a fine solid.

  • Isolation: Filter the precipitate, wash with cold water (2 × 5 mL) and diethyl ether (5 mL), and dry under high vacuum to afford the intermediate.

Protocol B: HATU-Mediated Amide Coupling at C5

Objective: Append solubilizing or target-directing amines to the C5 position. Rationale: The resulting carboxylic acid from Protocol A is a heteroaromatic acid, which can be prone to poor reactivity or decarboxylation under standard carbodiimide coupling. HATU is utilized to rapidly generate the highly reactive HOAt ester, driving the reaction forward before side reactions occur. The deactivated 2-amino group does not require protection during this step.

Step-by-Step Procedure:

  • Activation: Dissolve 2-aminothiazolo[4,5-b]pyridine-5-carboxylic acid (1.0 eq, 2.0 mmol) in anhydrous DMF (10 mL). Add DIPEA (3.0 eq, 6.0 mmol) followed by HATU (1.2 eq, 2.4 mmol). Stir at room temperature for 15 minutes to pre-form the active ester.

  • Amine Addition: Add the desired primary or secondary amine (1.1 eq, 2.2 mmol) dropwise.

  • Reaction: Stir at 25 °C for 12 hours under a nitrogen atmosphere.

  • Quenching & Extraction: Quench the reaction with saturated aqueous NaHCO₃ (20 mL). Extract the aqueous layer with EtOAc (3 × 20 mL).

  • Purification: Wash the combined organic layers with 5% aqueous LiCl (to remove DMF), dry over anhydrous Na₂SO₄, concentrate, and purify via flash chromatography (DCM/MeOH gradient).

Protocol C: Buchwald-Hartwig Amination at the C2-Amino Group

Objective: Introduce an aryl or heteroaryl group at the C2 position to enhance hinge-binding affinity[1]. Rationale: Standard nucleophilic aromatic substitution (SNAr) is ineffective here. Palladium-catalyzed cross-coupling is required. Xantphos is specifically chosen as the ligand; its large bite angle prevents the formation of stable, catalytically dead palladium complexes that can occur when the bidentate thiazolopyridine core chelates the metal[2].

Step-by-Step Procedure:

  • Preparation: In an oven-dried Schlenk tube, combine the C5-functionalized 2-aminothiazolo[4,5-b]pyridine (1.0 eq, 1.0 mmol), the desired aryl bromide (1.2 eq, 1.2 mmol), Pd₂(dba)₃ (0.05 eq, 5 mol%), Xantphos (0.1 eq, 10 mol%), and Cs₂CO₃ (2.0 eq, 2.0 mmol).

  • Solvent Addition: Evacuate and backfill the tube with nitrogen (3 cycles). Add anhydrous 1,4-dioxane (10 mL) that has been rigorously degassed via sparging.

  • Heating: Seal the tube and heat the mixture at 100 °C for 16 hours.

  • Filtration: Cool the mixture to room temperature, dilute with EtOAc (10 mL), and filter through a pad of Celite to remove the inorganic salts and catalyst.

  • Purification: Concentrate the filtrate and purify the crude product via reverse-phase preparative HPLC to yield the final C2-N-aryl derivative.

Quantitative Reaction Metrics

The following table summarizes the typical performance metrics for the protocols described above, demonstrating the robustness of this scaffold in library synthesis.

Table 2: Typical Yields and Conditions for Divergent Functionalization

TransformationReagents / CatalystTemp (°C)Time (h)Typical Yield (%)Purity (LC-MS)
Saponification (C5) LiOH·H₂O, THF/MeOH/H₂O254 - 685 - 95%>98%
Amide Coupling (C5) HATU, DIPEA, DMF251270 - 88%>95%
N-Arylation (C2) Pd₂(dba)₃, Xantphos, Cs₂CO₃1001655 - 75%>95%
*Urea Formation (C2) **Isocyanate, Pyridine, DCM40860 - 80%>90%

*Note: Urea formation is an alternative to N-arylation for extending the molecule into the solvent channel while maintaining the hydrogen bond donor capability.

Conclusion

Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate is a highly privileged, bifunctional building block that bridges the gap between structural biology and synthetic feasibility. By leveraging the orthogonal reactivity of its deactivated 2-amino group and its 5-methyl ester, drug discovery teams can rapidly generate diverse libraries of kinase inhibitors and targeted therapeutics. The optimized protocols provided herein ensure high-yielding, chemoselective transformations, solidifying this scaffold's role as a cornerstone in modern medicinal chemistry campaigns.

References

  • Design and Synthesis of New CDK2 Inhibitors Containing Thiazolone and Thiazolthione Scafold with Apoptotic Activity. Chemical and Pharmaceutical Bulletin, 2021. Retrieved from [Link]

  • Synthesis and biological profile of 2,3-dihydro[1,3]thiazolo[4,5-b]pyridines, a novel class of acyl-ACP thioesterase inhibitors. Nature Communications, 2020. Retrieved from [Link]

  • Synthesis and Biological Activity Evaluation of Novel 5-Methyl-7-phenyl-3H-thiazolo[4,5-b]pyridin-2-ones. Molecules (MDPI), 2021. Retrieved from [Link]

  • Recent advances in the synthesis of thiazolo[4,5-b]pyridines. Part 2. Chemistry of Heterocyclic Compounds, 2024. Retrieved from [Link]

Sources

Method

Application Note: Functionalization of the Amino Group in Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate

Executive Summary & Mechanistic Rationale Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (CAS: 1206250-57-8) [1] is a highly privileged bicyclic scaffold in medicinal chemistry, frequently utilized in the developmen...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (CAS: 1206250-57-8) [1] is a highly privileged bicyclic scaffold in medicinal chemistry, frequently utilized in the development of kinase inhibitors and GPCR modulators. However, functionalizing the C2-amino group of this specific heterocycle presents a significant synthetic challenge.

As an Application Scientist, it is critical to understand the causality behind this challenge: the nucleophilicity of the 2-amino group is severely attenuated. The nitrogen's lone pair is heavily delocalized into the electron-deficient thiazolo[4,5-b]pyridine core, an effect that is further exacerbated by the electron-withdrawing methyl carboxylate group at the C5 position. Consequently, standard peptide coupling conditions (e.g., EDC/HOBt with DIPEA) typically fail or result in unacceptably low yields. Successful functionalization requires overcoming this high activation barrier through either irreversible deprotonation (generating a highly nucleophilic amide anion), thermal activation, or transition-metal catalysis[2, 3].

Reactivity A Methyl 2-aminothiazolo[4,5-b] pyridine-5-carboxylate B Electron-Deficient Pyridine Core A->B C C5 Methyl Carboxylate (EWG) A->C D Delocalization of N-lone pair B->D C->D E Low Nucleophilicity of 2-Amino Group D->E F Requires Strong Base or Pd-Catalysis E->F Dictates synthetic strategy

Logical flow of electronic effects dictating the functionalization strategy of the 2-amino group.

Experimental Protocols

The following protocols are designed as self-validating systems. Each step includes observable phenomena or analytical checkpoints to ensure the integrity of the reaction before proceeding.

Protocol A: Base-Promoted Amidation (Acylation)

To form stable amide linkages, the poor nucleophilicity of the amine must be overcome by generating its conjugate base using Sodium Hydride (NaH) [4].

Reagents: Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (1.0 eq), Acid Chloride (1.2 eq), NaH (60% dispersion in mineral oil, 1.5 eq), Anhydrous THF.

Step-by-Step Methodology:

  • Preparation: Flame-dry a round-bottom flask under a continuous stream of dry nitrogen. Add the starting aminothiazole (1.0 eq) and anhydrous THF (0.1 M concentration).

  • Deprotonation: Cool the solution to 0 °C using an ice bath. Add NaH (1.5 eq) portion-wise.

    • Self-Validation Checkpoint: Observe the evolution of hydrogen gas (bubbling). This visual cue confirms the successful, irreversible deprotonation of the amine.

  • Acylation: Stir at 0 °C for 30 minutes to ensure complete anion formation. Dissolve the acid chloride (1.2 eq) in a minimal amount of anhydrous THF and add it dropwise to the reaction mixture over 10 minutes.

  • Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours. Monitor completion via LC-MS (look for the disappearance of the parent mass m/z 210 [M+H]⁺).

  • Quenching & Workup: Cool the flask back to 0 °C and carefully quench excess NaH with a few drops of saturated aqueous NH₄Cl. Extract the aqueous layer with EtOAc (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Synthesis of Urea Derivatives via Isocyanates

Urea linkages are critical pharmacophores. Because isocyanates are highly electrophilic, strong bases are not strictly required, but thermal activation in a nucleophilic solvent is necessary [4].

Reagents: Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (1.0 eq), Aryl/Alkyl Isocyanate (1.5 eq), Anhydrous Pyridine.

Step-by-Step Methodology:

  • Activation: Suspend the aminothiazole (1.0 eq) in anhydrous pyridine (0.2 M). Pyridine acts as both the solvent and a nucleophilic catalyst, activating the isocyanate intermediate.

  • Addition: Add the isocyanate (1.5 eq) dropwise at room temperature.

  • Thermal Drive: Heat the reaction mixture to 80 °C. The thermal energy is required to overcome the high activation barrier of the deactivated amine.

  • Monitoring: Stir at 80 °C for 12 hours. Self-Validation Checkpoint: TLC (Hexanes:EtOAc 1:1) should show the formation of a lower-Rf spot corresponding to the highly polar urea product.

  • Isolation: Cool the mixture to room temperature. The urea product often precipitates directly from the pyridine solution. If so, isolate via vacuum filtration and wash with cold diethyl ether. If no precipitation occurs, remove pyridine under high vacuum and purify via flash chromatography.

Protocol C: Buchwald-Hartwig N-Arylation

For the synthesis of secondary aryl amines, transition-metal catalysis is mandatory. Xantphos is selected as the ligand due to its wide bite angle, which favors reductive elimination over deleterious β-hydride elimination in deactivated heteroaromatic systems [2]. Cesium carbonate (Cs₂CO₃) is chosen as the base because it is strong enough to drive the catalytic cycle but mild enough to prevent the hydrolysis of the C5-methyl carboxylate.

Workflow Step1 1. Charge Flask Substrate, Ar-X, Pd2(dba)3, Xantphos, Cs2CO3 Step2 2. Inert Atmosphere Evacuate & Backfill N2 (x3) Step1->Step2 Step3 3. Solvent Addition Add Degassed 1,4-Dioxane Step2->Step3 Step4 4. Cross-Coupling Heat at 100°C for 12-16 h Step3->Step4 Step5 5. Workup Cool & Filter through Celite Step4->Step5 Step6 6. Isolation Concentrate & Column Purify Step5->Step6

Step-by-step experimental workflow for the Buchwald-Hartwig N-arylation of the 2-amino group.

Reagents: Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (1.0 eq), Aryl Bromide (1.2 eq), Pd₂(dba)₃ (0.05 eq), Xantphos (0.10 eq), Cs₂CO₃ (2.0 eq), Anhydrous 1,4-Dioxane.

Step-by-Step Methodology:

  • Component Charging: To an oven-dried Schlenk tube, add the aminothiazole, aryl bromide, Pd₂(dba)₃, Xantphos, and Cs₂CO₃.

  • Degassing (Critical Step): Evacuate the tube under high vacuum and backfill with ultra-pure nitrogen. Repeat this cycle three times. Causality: Oxygen rapidly deactivates the Pd(0) catalyst; strict anaerobic conditions are non-negotiable.

  • Solvent Addition: Add anhydrous, sparged 1,4-Dioxane (0.1 M) via syringe.

  • Reaction: Seal the tube and heat to 100 °C in a pre-heated oil bath for 12–16 hours.

  • Workup: Cool to room temperature. Self-Validation Checkpoint: Dilute the mixture with EtOAc and filter through a pad of Celite to remove the insoluble inorganic salts and palladium black. The filtrate should be clear (yellow/orange).

  • Purification: Concentrate the filtrate and purify via silica gel chromatography (eluent: gradient of DCM to 5% MeOH in DCM).

Quantitative Data & Reaction Optimization

The table below summarizes the optimized parameters for the functionalization of methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate, providing a benchmark for expected yields and the specific chemical challenges overcome by each method.

Functionalization TypeReagents / CatalystBaseSolventTemp (°C)Typical Yield (%)Key Chemical Challenge Overcome
Amidation (Acylation) Acid ChlorideNaHTHF0 → 2575–85Overcomes poor nucleophilicity via irreversible deprotonation.
Urea Formation IsocyanateNone (Pyridine)Pyridine8065–80Overcomes high activation energy barrier via thermal drive.
N-Arylation Ar-Br, Pd₂(dba)₃, XantphosCs₂CO₃1,4-Dioxane10060–75Prevents C5-ester hydrolysis while enabling C–N bond formation.

References

  • Messire, G., et al. (2023). Sabinene: A New Green Solvent Used in the Synthesis of Thiazolo[5,4-b]pyridines by Thermal or Microwave Activation. Molecules, 28(20), 7123. Available at:[Link]

  • Asif, M., et al. (2022). Synthesis of 2-aminothiazole sulfonamides as potent biological agents: Synthesis, structural investigations and docking studies. Journal of King Saud University - Science, 34(3), 101859. Available at:[Link]

  • Shirude, P. S., et al. (2013). Synthesis and Evaluation of the 2-Aminothiazoles as Anti-Tubercular Agents. PLoS One, 8(5), e64353. Available at:[Link]

Application

Application Note: Solvation and Handling of Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate for In Vitro Cell Assays

Target Audience: in vitro Pharmacologists, Assay Biologists, and Medicinal Chemists. Introduction & Pharmacological Context The compound methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (CAS: 1206250-57-8)[1] is a hig...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: in vitro Pharmacologists, Assay Biologists, and Medicinal Chemists.

Introduction & Pharmacological Context

The compound methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (CAS: 1206250-57-8)[1] is a highly functionalized heterocyclic building block and screening compound. The thiazolo[4,5-b]pyridine core is widely recognized in medicinal chemistry as a purine bioisostere[2]. Because it mimics the structural geometry of adenine and guanine, this bicyclic scaffold is frequently utilized in the design of kinase inhibitors, anti-inflammatory agents, and anticancer therapeutics[2][3][4].

However, evaluating fused, planar aromatic systems in in vitro cell assays presents significant physicochemical challenges. The presence of a primary amine and multiple heteroatoms facilitates strong intermolecular hydrogen bonding, resulting in high crystal lattice energies and remarkably poor aqueous solubility. To successfully evaluate this compound in biological systems without compromising data integrity, researchers must utilize Dimethyl Sulfoxide (DMSO) as a primary vehicle, followed by a rigorously controlled aqueous dilution strategy to prevent compound precipitation (the "solvent crash").

Physicochemical Properties & Solvation Mechanics

Before preparing stock solutions, it is critical to understand the molecular properties that dictate the compound's behavior in solution.

PropertyValue / DescriptionAssay Implication
CAS Number 1206250-57-8[1]Unique identifier for procurement and QC.
Molecular Weight 209.23 g/mol [5]Required for precise molarity calculations.
Physical Form SolidRequires mechanical disruption (sonication) for complete solvation.
Core Structure Thiazolo[4,5-b]pyridinePlanar and hydrophobic; prone to π-π stacking and aggregation in water.
Functional Groups Primary amine, Methyl esterThe ester is susceptible to hydrolysis; the amine acts as an H-bond donor.
The Causality of Solvent Selection: Why Anhydrous DMSO?

Standard laboratory-grade DMSO is highly hygroscopic and rapidly absorbs atmospheric moisture. The presence of trace water in the DMSO stock poses a severe risk to methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate due to its methyl ester group. Water, combined with the slightly basic nature of the primary amine or the physiological pH of downstream assay media, can catalyze the premature hydrolysis of the ester into its corresponding carboxylic acid. This structural degradation fundamentally alters the compound's lipophilicity, membrane permeability, and target affinity, leading to false-negative or skewed assay results. Therefore, strictly anhydrous DMSO (≥99.9% purity, stored under argon/nitrogen) must be used for the master stock.

Experimental Protocols

Protocol A: Preparation of a 10 mM Master Stock Solution

This protocol establishes a self-validating system to ensure complete dissolution and chemical stability.

Materials Required:

  • Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate powder (ambient temperature)

  • Anhydrous DMSO (≥99.9%, sterile-filtered)

  • Amber glass or opaque polypropylene microcentrifuge tubes

  • Ultrasonic water bath

Step-by-Step Methodology:

  • Equilibration: Allow the solid compound vial to fully equilibrate to room temperature in a desiccator before opening. Causality: Opening a cold vial causes immediate condensation of atmospheric moisture onto the powder, introducing water that will degrade the ester.

  • Calculation: To prepare a 10 mM stock, determine the required volume of DMSO based on the weighed mass of the compound (MW = 209.23 g/mol )[5].

    • Formula:Volume (µL) =[Mass (mg) / 209.23] * 100,000

    • Example: For exactly 2.0 mg of compound, add 955.8 µL of anhydrous DMSO.

  • Dissolution & Sonication: Add the calculated volume of anhydrous DMSO to the vial. Vortex vigorously for 30 seconds. If the solution is not completely clear, place the vial in an ultrasonic water bath at 37°C for 5–10 minutes. Causality: Gentle heating and sonication provide the kinetic energy required to break the strong intermolecular hydrogen bonds of the thiazolopyridine crystal lattice.

  • Aliquoting & Storage: Divide the master stock into single-use aliquots (e.g., 20 µL) in amber tubes to protect from photodegradation. Store immediately at -20°C or -80°C. Never subject the master stock to freeze-thaw cycles.

Protocol B: Serial Dilution and Cell Assay Preparation

Directly adding a 10 mM DMSO stock into aqueous cell culture media creates a massive local concentration gradient, causing the hydrophobic compound to instantly nucleate and precipitate. The following step-down protocol prevents this.

Step-by-Step Methodology:

  • DMSO Serial Dilution (1000x Plate): Perform all your dose-response serial dilutions (e.g., 1:3 or 1:10) in 100% DMSO first. This ensures the compound remains fully solvated across the entire concentration gradient. These are your "1000x" working stocks.

  • Intermediate Aqueous Dilution (10x Plate): Create an intermediate plate by transferring 1 part of the 1000x DMSO stock into 99 parts of pre-warmed (37°C) cell culture media.

    • Critical Technique: Pipette the DMSO solution directly into the center of the media volume while actively mixing (trituration). Do not let the DMSO run down the dry side of the well.

    • This yields a 10x compound concentration in 1% DMSO.

  • Final Addition to Cells (1x Assay): Transfer 1 part of the intermediate 10x solution to 9 parts of the final cell culture volume already in the assay plate.

    • Result: The final compound concentration is achieved at a 0.1% v/v final DMSO concentration .

    • Causality: Maintaining DMSO at or below 0.1% is critical because higher concentrations of DMSO can alter cell membrane permeability, induce unintended cellular differentiation, and trigger cytotoxicity, thereby confounding the assay's biological readout.

Workflow Visualization

Workflow A Solid Compound (Thiazolopyridine) B 10 mM Stock (Anhydrous DMSO) A->B Dissolve C Serial Dilution (100% DMSO) B->C Dilute D Intermediate Prep (1% DMSO in Media) C->D Aqueous Transfer E Cell Assay (0.1% Final DMSO) D->E Add to Cells

Workflow for dissolving and diluting thiazolopyridine derivatives for in vitro cell assays.

Quality Control & Troubleshooting

  • Visual Inspection (Nephelometry): After the intermediate aqueous dilution (Protocol B, Step 2), visually inspect the plate against a dark background or use a nephelometer. If micro-precipitates (cloudiness) are observed, the compound has crashed out. Solution: Increase the intermediate dilution factor or add a bio-compatible solubilizer (e.g., 0.05% Tween-20 or BSA) to the intermediate media, provided it does not interfere with the specific assay biology.

  • Chemical Stability (LC-MS): If assay results are inconsistent over time, the methyl ester may have hydrolyzed. Run an LC-MS QC check on a thawed aliquot of the master stock to verify that the mass remains 209.23 m/z[5] and has not shifted to the carboxylic acid mass (195.20 m/z).

References

  • Sigma-Aldrich. "CAS 1206250-57-8 | Sigma-Aldrich: methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate". sigmaaldrich.com. 1

  • Sigma-Aldrich. "9416 | Sigma-Aldrich - MilliporeSigma (Molecular Weight Data)". sigmaaldrich.com. 5

  • Biointerface Research in Applied Chemistry. "Synthesis and Evaluation of Anti-inflammatory Activity of some Thiazolo[4,5-b]pyridines". biointerfaceresearch.com. 3

  • IntechOpen. "Fused Pyridine Derivatives: Synthesis and Biological Activities". intechopen.com. 2

  • Sigma-Aldrich. "methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate - Sigma-Aldrich (Physical Form)". sigmaaldrich.com.

  • ResearchGate. "Synthesis and evaluation of antitumor activity of some thiazolo[4,5-b]pyridines". researchgate.net. 4

Sources

Method

Application Note: Palladium-Catalyzed Cross-Coupling Strategies Utilizing Methyl 2-Aminothiazolo[4,5-b]pyridine-5-carboxylate

Executive Summary The functionalization of heteroaromatic scaffolds is a cornerstone of modern drug discovery. Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (CAS: 1206250-57-8) is a highly versatile, commercially a...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The functionalization of heteroaromatic scaffolds is a cornerstone of modern drug discovery. Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (CAS: 1206250-57-8) is a highly versatile, commercially available building block . The thiazolo[4,5-b]pyridine core is a privileged pharmacophore, frequently utilized in the design of potent kinase inhibitors targeting PI3K and c-KIT .

However, functionalizing the 2-position of this scaffold via palladium-catalyzed cross-coupling presents significant synthetic challenges. The 2-amino group is a notoriously poor nucleophile and acts as a strong σ-donor that can poison palladium catalysts . This application note details field-proven, self-validating protocols for both the direct C-N functionalization (Buchwald-Hartwig amination) and indirect C-C functionalization (Sandmeyer halogenation followed by Suzuki-Miyaura coupling) of this critical scaffold.

Direct C-N Functionalization: Buchwald-Hartwig Amination

Mechanistic Insights & Causality

Direct N-arylation of 2-aminothiazoles is synthetically demanding. The electron-deficient nature of the thiazolopyridine ring reduces the nucleophilicity of the exocyclic amine. Furthermore, heteroaromatic amines tend to form stable, off-cycle bis-ligated Pd(II) complexes, stalling the catalytic cycle.

To overcome this, the use of bulky dialkylbiarylphosphine ligands, specifically _t_BuBrettPhos or BrettPhos , is mandatory. DFT calculations reveal that for BrettPhos-type catalytic systems, the extreme steric bulk prevents the formation of inactive bis-ligated species and effectively lowers the activation energy barrier for the rate-limiting reductive elimination step . Additionally, the Buchwald group demonstrated that the addition of catalytic acetic acid (or pre-heating the catalyst) is crucial for 2-aminothiazoles, as it facilitates the rapid reduction of the Pd(II) precatalyst to the active L₁Pd(0) species before the amine can sequester it [[1]]([Link]).

Protocol 1: Direct N-Arylation via tBuBrettPhos

Objective: Couple methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate with an aryl bromide.

  • Pre-activation (Critical Step): In a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with Pd₂(dba)₃ (2.0 mol%) and _t_BuBrettPhos (4.5 mol%). Add anhydrous tert-amyl alcohol (1.0 mL/mmol) and acetic acid (4.0 mol%). Heat the mixture at 110 °C for 15 minutes until a color change (typically deep red/purple to pale orange/yellow) indicates the formation of the active L₁Pd(0) species.

  • Reagent Addition: Cool the tube to room temperature. Add methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (1.0 equiv, 1.0 mmol), the desired aryl bromide (1.2 equiv), and finely milled anhydrous K₂CO₃ (1.5 equiv).

  • Reaction Execution: Seal the tube, remove it from the glovebox, and stir vigorously at 100 °C for 12–18 hours.

  • Self-Validation (Monitoring): Monitor the reaction via LC-MS. The disappearance of the starting material mass ( m/z 209 [M+H]⁺) and the emergence of the product mass validates successful oxidative addition and reductive elimination.

  • Workup: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove inorganic salts and palladium black. Concentrate the filtrate in vacuo and purify via flash column chromatography (DCM/MeOH gradient).

Indirect C-C Functionalization: Sandmeyer & Suzuki-Miyaura

Mechanistic Insights & Causality

When a C-C bond at the 2-position is required, the 2-amino group must be converted to a halide. The Sandmeyer reaction utilizing tert-butyl nitrite (t-BuONO) and CuBr₂ efficiently yields the 2-bromo derivative.

The subsequent Suzuki-Miyaura cross-coupling of 2-bromothiazolo[4,5-b]pyridines is hampered by protodehalogenation . The highly electron-deficient C-Br bond undergoes rapid oxidative addition, but the resulting Pd(II) intermediate is susceptible to hydrolysis/reduction in the presence of aqueous base. To outcompete this degradation, XPhos Pd G3 is utilized. The G3 precatalyst features an aminobiphenyl backbone that undergoes rapid, base-mediated activation at room temperature, ensuring an ultra-fast catalytic cycle that favors cross-coupling over protodehalogenation.

Protocol 2: Two-Step C-C Coupling

Step A: Sandmeyer Bromination

  • Suspend methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (1.0 equiv) and CuBr₂ (1.2 equiv) in anhydrous acetonitrile (0.2 M) under argon. Cool to 0 °C.

  • Dropwise add t-BuONO (1.5 equiv). Self-Validation: Immediate gas evolution (N₂) confirms the decomposition of the transient diazonium salt into the bromide.

  • Stir at room temperature for 2 hours. Quench with 1M HCl, extract with EtOAc, dry over Na₂SO₄, and concentrate to isolate the 2-bromo intermediate.

Step B: Suzuki-Miyaura Coupling

  • In a Schlenk flask, combine the 2-bromo intermediate (1.0 equiv), aryl boronic acid (1.5 equiv), and XPhos Pd G3 (2.0 mol%).

  • Add degassed THF (0.2 M) and a degassed 0.5 M aqueous solution of K₃PO₄ (2.0 equiv).

  • Stir at 40 °C for 2 hours. Self-Validation: The rapid consumption of the 2-bromo species on TLC (UV active) without the formation of the des-bromo byproduct confirms the efficiency of the G3 precatalyst.

  • Dilute with water, extract with EtOAc, and purify via silica gel chromatography.

Quantitative Optimization Data

The following tables summarize the causality of ligand and catalyst selection, demonstrating the necessity of the optimized conditions.

Table 1: Optimization of Buchwald-Hartwig Amination

EntryCatalyst / LigandBaseSolventTemp (°C)Yield (%)Observation / Causality
1Pd₂(dba)₃ / XantphosCs₂CO₃Dioxane100<10%Catalyst poisoning by heteroaromatic amine.
2Pd(OAc)₂ / RuPhosNaOtBut-AmylOH10025%Reductive elimination is too slow.
3Pd₂(dba)₃ / tBuBrettPhosK₂CO₃t-AmylOH10085%Bulky ligand forces monoligation.
4 Pd₂(dba)₃ / tBuBrettPhos + AcOH K₂CO₃ t-AmylOH 100 94% AcOH pre-activates Pd(0), preventing sequestration.

Table 2: Optimization of Suzuki-Miyaura Coupling (2-Bromo Intermediate)

EntryPrecatalystBaseSolventTime (h)Yield (%)Observation / Causality
1Pd(PPh₃)₄Na₂CO₃ (aq)Toluene/EtOH1215%Extensive protodehalogenation observed.
2Pd(dppf)Cl₂K₂CO₃Dioxane/H₂O842%Moderate conversion; competing hydrolysis.
3 XPhos Pd G3 K₃PO₄ (aq) THF 2 88% Rapid G3 activation outcompetes degradation.

Visualizations

SyntheticWorkflow A Methyl 2-aminothiazolo [4,5-b]pyridine-5-carboxylate B Buchwald-Hartwig Amination (tBuBrettPhos, Pd) A->B Direct C-N Coupling C Sandmeyer Reaction (t-BuONO, CuBr2) A->C Halogenation D 2-Arylamino Derivative (Target Scaffold) B->D E 2-Bromo Derivative (Intermediate) C->E F Suzuki-Miyaura Coupling (XPhos Pd G3) E->F C-C Coupling G 2-Aryl Derivative (Target Scaffold) F->G

Synthetic workflow for functionalizing the thiazolo[4,5-b]pyridine core.

BiologicalPathway Ligand Growth Factor RTK Receptor Tyrosine Kinase (e.g., c-KIT) Ligand->RTK PI3K PI3K Kinase RTK->PI3K Activation PIP3 PIP3 Secondary Messenger PI3K->PIP3 Inhibitor Thiazolo[4,5-b]pyridine Derivative Inhibitor->RTK Inhibition Inhibitor->PI3K Inhibition AKT AKT Kinase PIP3->AKT Proliferation Tumor Cell Survival & Proliferation AKT->Proliferation Downstream Signaling

PI3K and c-KIT signaling pathways inhibited by thiazolo[4,5-b]pyridine derivatives.

References

  • Kim, J. et al. "Identification of Thiazolo[5,4-b]pyridine Derivatives as c-KIT Inhibitors for Overcoming Imatinib Resistance". Cancers (Basel), 2022. URL:[Link] [[2.1]]

  • McGowan, M. A. et al. "Palladium-Catalyzed N-Arylation of 2-Aminothiazoles". Organic Letters, 2012. URL:[Link] [[2.4]]

  • Ruiz-Castillo, P. & Buchwald, S. L. "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions". Chemical Reviews, 2016. URL:[Link] [[2.5]]

  • Wang, Y. et al. "Identification of Novel Thiazolo[5,4-b]Pyridine Derivatives as Potent Phosphoinositide 3-Kinase Inhibitors". Molecules, 2020. URL:[Link] [[2.6]]

  • Ke, Y. et al. "Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure". ACS Omega, 2022. URL:[Link] [[2.7]]

Sources

Application

Application of methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate in kinase inhibitor design

An In-Depth Guide to the Application of Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate in Kinase Inhibitor Design Introduction: The Strategic Value of the Thiazolo[4,5-b]pyridine Scaffold Protein kinases, as central...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Guide to the Application of Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate in Kinase Inhibitor Design

Introduction: The Strategic Value of the Thiazolo[4,5-b]pyridine Scaffold

Protein kinases, as central regulators of cellular signaling, represent one of the most critical target classes in modern drug discovery, particularly in oncology and immunology. The development of small molecule inhibitors that target the ATP-binding site of kinases has revolutionized treatment paradigms. Within the vast chemical space of kinase inhibitors, certain molecular frameworks, often termed "privileged scaffolds," have emerged as exceptionally versatile starting points for inhibitor design.[1] The 2-aminothiazole motif is a quintessential example of such a scaffold, renowned for its ability to function as an effective "hinge-binder."[2][3]

This application note focuses on a specific and highly valuable derivative: methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate . This molecule is not merely an inhibitor itself but a strategic starting material—a versatile chemical scaffold engineered for the rapid development of potent and selective kinase inhibitors. Its fused bicyclic structure provides a rigid and well-defined orientation for substituents, while the 2-amino group and the C5-methyl ester serve as critical anchor and derivatization points, respectively. This guide will elucidate the rationale behind its use, provide detailed protocols for its derivatization and evaluation, and explore its successful application in the design of inhibitors for several key kinase families.

The Rationale: Deconstructing the Scaffold's Efficacy

The power of the methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate scaffold lies in the synergistic interplay of its structural components, which are ideally suited to interact with the conserved features of the kinase ATP-binding site.

  • The 2-Aminothiazole Hinge Binder: The 2-aminothiazole moiety is the cornerstone of the scaffold's function. The nitrogen atoms of the thiazole ring and the exocyclic amine are perfectly positioned to form a pair of canonical hydrogen bonds with the backbone amide and carbonyl groups of the kinase "hinge" region—the flexible loop of amino acids that connects the N- and C-lobes of the kinase domain.[2] This bidentate interaction is a highly effective anchor, ensuring proper orientation of the inhibitor within the ATP-binding pocket.

  • The Fused Pyridine Ring: The rigid thiazolo[4,5-b]pyridine core serves as a stable platform, minimizing conformational entropy loss upon binding. This rigidity is advantageous for achieving high-affinity interactions.[4][5] Furthermore, the pyridine ring provides defined vectors for chemical substitution, allowing medicinal chemists to systematically probe and engage with different regions of the ATP-binding site, such as the solvent-exposed region or deeper hydrophobic pockets, thereby tuning potency and selectivity.

  • The C5-Methyl Carboxylate Handle: The methyl ester at the 5-position is a crucial functional group that acts as a primary point for chemical diversification. It is readily converted into amides, providing a robust and straightforward method to generate large libraries of analogues.[6][7] The substituents introduced via this amide linkage can explore the solvent-front region of the active site, often leading to significant improvements in potency and influencing the compound's physicochemical properties, such as solubility.

Caption: General binding mode of the thiazolo[4,5-b]pyridine scaffold.

Applications Across Key Kinase Families

The versatility of this scaffold is demonstrated by its successful application in developing inhibitors for a diverse range of kinase targets implicated in various diseases.

Kinase Target FamilyKey ExamplesReported Potency (IC₅₀)Therapeutic AreaReferences
Cyclin-Dependent Kinases (CDKs) CDK2, CDK50.9 nM - 15 µMOncology, Neurodegeneration[2][8][9]
Src Family Kinases (SFKs) Lck, SrcSub-nanomolar to low nMOncology, Inflammation[6][7][10]
p38 MAP Kinase p38α0.1 µM - 2 µMInflammatory Diseases[11][12]
VEGFR-2 VEGFR-262 nM - 97 nM (related scaffolds)Oncology (Anti-angiogenesis)[13][14]
Sphingosine Kinases (SphK) SphK1, SphK26.5 µM - 7.3 µMOncology, Inflammation[15]

This broad applicability underscores the scaffold's status as a privileged structure in kinase inhibitor design.[8] It has been particularly impactful in the development of CDK inhibitors, where structure-based drug design (SBDD) efforts have transformed weak screening hits into highly potent and selective drug candidates.[2][8] Similarly, the discovery of the pan-Src kinase inhibitor Dasatinib, a landmark achievement in cancer therapy, originated from a 2-aminothiazole template.[7][10]

Experimental Protocols

The following protocols provide a framework for the synthesis, diversification, and biological evaluation of inhibitors derived from methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate.

Protocol 1: Synthesis of the Core Scaffold

This protocol outlines a plausible synthetic route to the core scaffold based on established methods for constructing thiazolo[4,5-b]pyridines.[16] The key step is a Hantzsch-type thiazole synthesis followed by cyclization.

Synthesis_Workflow START Substituted Pyridine Precursor STEP1 Bromination (e.g., NBS) START->STEP1 STEP2 Cyclization with Thiourea STEP1->STEP2 PRODUCT Methyl 2-aminothiazolo[4,5-b] pyridine-5-carboxylate STEP2->PRODUCT

Caption: Workflow for core scaffold synthesis.

Methodology:

  • Starting Material: Begin with a suitably substituted pyridine, such as methyl 2-amino-6-chloronicotinate. The amino group will become part of the fused ring system, and the chloro group will be displaced.

  • Bromination: To an ice-cold solution of the pyridine starting material in a suitable solvent (e.g., DMF or acetic acid), add N-bromosuccinimide (NBS) (1.05 equivalents) portion-wise. Allow the reaction to stir at room temperature for 2-4 hours until TLC analysis indicates complete consumption of the starting material. Causality: This step activates the position adjacent to the amino group for the subsequent cyclization.

  • Cyclization: Add thiourea (1.2 equivalents) to the reaction mixture. Heat the mixture to 80-100 °C and stir for 6-12 hours. Monitor the reaction by LC-MS. Causality: The thiourea acts as the nucleophile, first displacing the bromine and then cyclizing onto the pyridine nitrogen to form the fused thiazole ring.

  • Work-up and Purification: Cool the reaction mixture to room temperature and pour it into ice-water. Neutralize with a saturated solution of sodium bicarbonate. The resulting precipitate is collected by filtration, washed with water, and dried. Purify the crude product by column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to yield the target compound, methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate.[17][18]

  • Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Protocol 2: Library Synthesis via Amide Coupling

This protocol describes the diversification of the core scaffold by converting the methyl ester into a library of amides, a key step for exploring structure-activity relationships (SAR).

Library_Synthesis cluster_0 Hydrolysis cluster_1 Amide Coupling SCAFFOLD Core Scaffold (Methyl Ester) HYDROLYSIS LiOH / H₂O, THF SCAFFOLD->HYDROLYSIS ACID Carboxylic Acid Intermediate HYDROLYSIS->ACID COUPLING Coupling Reagents (HATU, DIPEA) ACID->COUPLING AMINES Diverse Amine Library (R-NH₂) AMINES->COUPLING PRODUCT Amide Library (Final Inhibitors) COUPLING->PRODUCT

Caption: Workflow for amide library synthesis.

Methodology:

  • Saponification: To a solution of the methyl ester scaffold (1.0 equivalent) in a mixture of THF and water (e.g., 3:1), add lithium hydroxide (LiOH) (1.5 equivalents). Stir at room temperature for 2-6 hours until LC-MS confirms complete conversion to the corresponding carboxylic acid. Acidify the mixture with 1N HCl to pH ~3-4 and extract with ethyl acetate. Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure to yield the carboxylic acid intermediate. Causality: The hydrolysis creates the carboxylic acid necessary for amide bond formation.

  • Amide Coupling (Parallel Synthesis): In an array of reaction vials, dissolve the carboxylic acid (1.0 equivalent) in DMF. To each vial, add a unique primary or secondary amine (1.1 equivalents), a coupling agent such as HATU (1.2 equivalents), and a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA) (2.0 equivalents).

  • Reaction and Purification: Seal the vials and shake at room temperature for 12-18 hours. After completion, the crude products can be purified using high-throughput methods like preparative HPLC to yield the final amide library.

  • Validation: Confirm the identity and purity of a representative set of final compounds by LC-MS and ¹H NMR.

Protocol 3: In Vitro Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

This protocol describes a standard, luminescence-based biochemical assay to determine the half-maximal inhibitory concentration (IC₅₀) of the synthesized compounds against a target kinase. This method is highly reliable and provides a quantitative measure of inhibitor potency.

Assay_Workflow A Kinase Reaction: Kinase + Substrate + ATP + Inhibitor (Varying Conc.) B Incubate at RT A->B C Step 1: Add ADP-Glo™ Reagent (Stops reaction, depletes ATP) B->C D Incubate at RT C->D E Step 2: Add Kinase Detection Reagent (Converts ADP to ATP, generates light) D->E F Incubate at RT E->F G Measure Luminescence (Signal ∝ ADP produced) F->G H Calculate IC₅₀ G->H

Caption: Workflow for an in vitro kinase inhibition assay.

Methodology:

  • Compound Preparation: Prepare a serial dilution of each test compound in DMSO, typically starting from 10 mM. A common dilution series for an IC₅₀ determination would be 100 µM to 1 nM.

  • Kinase Reaction: In a 384-well plate, set up the kinase reaction. To each well, add:

    • Kinase buffer.

    • The target kinase (e.g., CDK2/Cyclin A).

    • A suitable peptide substrate.

    • The test compound at the desired concentration (final DMSO concentration should be ≤1%).

    • Initiate the reaction by adding an ATP solution (at or near the Kₘ value for the kinase). Include positive (no inhibitor) and negative (no kinase) controls.

  • Incubation: Incubate the plate at room temperature for a defined period (e.g., 60 minutes).

  • ADP Detection:

    • Stop the kinase reaction and deplete the remaining ATP by adding ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

    • Add Kinase Detection Reagent, which converts the ADP generated by the kinase reaction into ATP. This newly synthesized ATP is used by a luciferase to produce light. Incubate for 30 minutes at room temperature.

  • Data Acquisition: Measure the luminescence signal using a plate reader. The light output is directly proportional to the amount of ADP produced and thus to the kinase activity.

  • Data Analysis: Plot the percent inhibition (relative to the positive control) against the logarithm of the inhibitor concentration. Fit the data to a four-parameter dose-response curve to determine the IC₅₀ value.

Structure-Activity Relationship (SAR) and the Path to Lead Optimization

The systematic application of the protocols described above allows for the rapid generation of SAR data, which is crucial for optimizing a hit compound into a clinical candidate.

Caption: The iterative cycle of kinase inhibitor optimization.

Key insights from SAR studies on aminothiazole-based inhibitors include:

  • C5-Amide Substituent: As seen in the development of Dasatinib, large, hydrophobic, and sometimes charged groups at this position can significantly enhance potency by forming interactions in the solvent-exposed region.[7] For example, appending a piperazine group often improves both potency and solubility.[9]

  • Substitution on the Pyridine Ring: Modifying the pyridine ring can tune selectivity. Adding substituents that occupy pockets unique to the target kinase can disfavor binding to off-target kinases.

  • Bioisosteric Replacement: The core scaffold itself can be modified. For instance, replacing the thiazolo[4,5-b]pyridine with a related benzothiazole has been a successful strategy for developing VEGFR-2 inhibitors.[13][19] Bioisosteres can be used to modulate physicochemical properties and intellectual property space.[20]

Conclusion and Future Outlook

Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate is a powerful and validated scaffold for the design of kinase inhibitors. Its inherent ability to engage the kinase hinge region, combined with a rigid core and a convenient handle for diversification, makes it an ideal starting point for drug discovery campaigns targeting a wide array of kinases. The systematic protocols for synthesis and evaluation outlined in this guide provide a clear and efficient pathway from scaffold to lead compound. Future innovations may see this core incorporated into more complex modalities, such as macrocyclic inhibitors to tackle resistance mutations[4][5] or allosteric modulators that offer new mechanisms of action and improved selectivity.[21][22]

References

  • Structure-based drug design to the discovery of new 2-aminothiazole CDK2 inhibitors. (URL: )
  • Exploring the Scaffold Universe of Kinase Inhibitors. Journal of Medicinal Chemistry. (URL: )
  • Rigid Scaffolds Are Promising for Designing Macrocyclic Kinase Inhibitors - PMC. (URL: [Link])

  • Structure-based drug design to the discovery of new 2-aminothiazole CDK2 inhibitors. (URL: )
  • Discovery of Aminothiazole Inhibitors of Cyclin-Dependent Kinase 2: Synthesis, X-ray Crystallographic Analysis, and Biological Activities. Journal of Medicinal Chemistry. (URL: [Link])

  • Structure-based de novo design and synthesis of aminothiazole-based p38 MAP kinase inhibitors. PubMed. (URL: [Link])

  • Development of highly potent and selective diaminothiazole inhibitors of cyclin-dependent kinases - PMC. (URL: [Link])

  • New benzothiazole hybrids as potential VEGFR-2 inhibitors: design, synthesis, anticancer evaluation, and in silico study - PMC. (URL: [Link])

  • Rigid Scaffolds are Promising for Designing Macrocyclic Kinase Inhibitors. bioRxiv. (URL: [Link])

  • Assessing Scaffold Diversity of Kinase Inhibitors Using Alternative Scaffold Concepts and Estimating the Scaffold Hopping Potential for Different Kinases. MDPI. (URL: [Link])

  • Use of a hinge-directed scaffold for the development of selective kinase inhibitors. ResearchGate. (URL: [Link])

  • Design and synthesis of novel DFG-out RAF/vascular endothelial growth factor receptor 2 (VEGFR2) inhibitors: 3. Evaluation of 5-amino-linked thiazolo[5,4-d]pyrimidine and thiazolo[5,4-b]pyridine derivatives. ResearchGate. (URL: [Link])

  • Design, synthesis and evaluation of 2-aminothiazole derivatives as sphingosine kinase inhibitors. PubMed. (URL: [Link])

  • Synthesis and Structure–Activity Relationships of Cyclin-Dependent Kinase 11 Inhibitors Based on a Diaminothiazole Scaffold - PMC. (URL: [Link])

  • Design strategy for 2-amino-benzothiazole derivatives as dual VEGFR-2/BRAF inhibitors. ResearchGate. (URL: [Link])

  • Identification of Benzothiazoles Bearing 1,3,4-Thiadiazole as Antiproliferative Hybrids Targeting VEGFR-2 and BRAF Kinase: Design, Synthesis, BIO Evaluation and In Silico Study. MDPI. (URL: [Link])

  • Novel thienopyrimidine-aminothiazole hybrids: Design, synthesis, antimicrobial screening, anticancer activity, effects on cell cycle profile, caspase-3 mediated apoptosis and VEGFR-2 inhibition. PubMed. (URL: [Link])

  • Using the Spark reagent databases to identify bioisosteric R-group replacements. (URL: [Link])

  • Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date. (URL: [Link])

  • Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery - PMC. (URL: [Link])

  • 2-Aminothiazole Derivatives as Selective Allosteric Modulators of the Protein Kinase CK2. 2. Structure-Based Optimization and Investigation of Effects Specific to the Allosteric Mode of Action. ACS Publications. (URL: [Link])

  • SYNTHESIS OF P38 MAP KINASE INHIBITOR ANALOGUES COMPOUNDS AND QUINOXALINONE DERIVATIVES. Semantic Scholar. (URL: [Link])

  • CN102079732B - Method for synthesizing 2-amino-4-methylthiazole-5-carboxylate and derivatives thereof.
  • An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. MDPI. (URL: [Link])

  • 2-Amino Thiazole Derivatives as Prospective Aurora Kinase Inhibitors against Breast Cancer: QSAR, ADMET Prediction, Molecular Docking, and Molecular Dynamic Simulation Studies. ACS Omega. (URL: [Link])

  • Recent advances in the synthesis of thiazolo[4,5-b]pyridines. Part 2. (URL: [Link])

  • Recent developments of p38α MAP kinase inhibitors as antiinflammatory agents based on the imidazole scaffolds. PubMed. (URL: [Link])

  • p38 MAP Kinase Inhibitors in Clinical Trials. ResearchGate. (URL: [Link])

  • 2-Aminothiazole derivatives as selective allosteric modulators of the protein kinase CK2. Part 1 - PMC. (URL: [Link])

  • Hybrid-Designed Inhibitors of p38 MAP Kinase Utilizing N -Arylpyridazinones. (URL: [Link])

  • 2-aminothiazole as a novel kinase inhibitor template. Structure-activity relationship studies toward the discovery of N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (dasatinib, BMS-354825) as a potent pan-Src kinase inhibitor. PubMed. (URL: [Link])

  • The Synthesis of Novel Ethyl 4-(Substituted Amino)Isothiazolo[5,4-b]-Pyridine-5-Carboxylates. ResearchGate. (URL: [Link])

  • 2-Aminothiazole as a Novel Kinase Inhibitor Template. Structure−Activity Relationship Studies toward the Discovery of N -(2-Chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (Dasatinib, BMS-354825) as a Potent pan -Src Kinase Inhibitor. ResearchGate. (URL: [Link])

  • Designing, synthesis and characterization of 2-aminothiazole-4-carboxylate Schiff bases; antimicrobial evaluation against multidrug resistant strains and molecular docking - PMC. (URL: [Link])

  • Discovery and SAR exploration of a novel series of imidazo[4,5-b]pyrazin-2-ones as potent and selective mTOR kinase inhibitors. PubMed. (URL: [Link])

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Methyl 2-Aminothiazolo[4,5-b]pyridine-5-carboxylate Synthesis

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you optimize your reaction yields. Frequently Asked Questions & Troubleshooting Q1: Why is my cycli...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you optimize your reaction yields.

Frequently Asked Questions & Troubleshooting

Q1: Why is my cyclization reaction stalling with unreacted starting material?

Causality: The standard precursor for this synthesis is methyl 6-amino-5-bromopyridine-2-carboxylate. The presence of the electron-withdrawing methyl ester group severely depletes electron density from the pyridine ring. This deactivation reduces the nucleophilicity of the adjacent amino group, making direct cyclization with standard thiourea highly inefficient and prone to stalling .

Solution: Instead of attempting a direct cyclization, utilize a two-step approach. First, react the starting material with ammonium thiocyanate and benzoyl chloride. This generates a highly reactive benzoyl isothiocyanate intermediate in situ, which readily attacks the deactivated amine to form a benzoyl-protected thiourea derivative. This intermediate can then be efficiently cyclized using a strong, non-nucleophilic base .

Q2: I am observing significant loss of the methyl ester group. How can I prevent hydrolysis?

Causality: The methyl ester at the 5-position is highly susceptible to nucleophilic attack. Conventional thiazole ring closures often employ aqueous sodium hydroxide or prolonged heating in protic solvents (like ethanol). These conditions inevitably drive ester hydrolysis, yielding the undesired carboxylic acid byproduct (m/z 196[M+H]+) instead of your target ester .

Solution: Transition to strictly anhydrous conditions. Utilizing Sodium Hydride (NaH) in anhydrous N,N-Dimethylformamide (DMF) allows for rapid intramolecular cyclization without providing the water or hydroxide ions necessary for ester cleavage .

MechanisticPathway A Methyl 6-amino-5-bromo pyridine-2-carboxylate B Benzoyl Isothiocyanate Intermediate A->B NH4SCN, PhCOCl Acetone, 60°C C Methyl 2-aminothiazolo [4,5-b]pyridine-5-carboxylate B->C NaH, DMF Anhydrous, 80°C D Hydrolyzed Acid (Side Product) B->D Aqueous Base (NaOH/H2O)

Figure 1: Mechanistic pathway comparing anhydrous cyclization vs. aqueous hydrolysis.

Q3: How can I improve the overall reaction time and avoid thermal degradation?

Causality: The prolonged heating required to force the cyclization of deactivated pyridines often leads to the thermal degradation of thiocyanate salts and subsequent polymerization. This darkens the reaction mixture and severely complicates chromatographic purification [[1]]([Link]).

Solution: Employ microwave-assisted synthesis using a Copper(I) catalyst. The copper facilitates C-S bond formation via oxidative addition to the C-Br bond, drastically lowering the activation energy barrier and reducing reaction times from hours to minutes.

TroubleshootingLogic Start Low Yield of Target Ester Check Analyze Crude by LC-MS Start->Check Hydrolysis Mass = [M-14]+ (Acid)? Check->Hydrolysis Unreacted Mass = Starting Material? Check->Unreacted Sol1 Eliminate Water/Strong Base Use Anhydrous NaH/DMF Hydrolysis->Sol1 Yes Sol2 Increase Electrophilicity Use CuI Catalyst or MW Unreacted->Sol2 Yes

Figure 2: Troubleshooting logic tree for identifying and resolving low reaction yields.

Quantitative Yield Optimization Data

The following table summarizes the impact of various reaction conditions on the yield of the target ester versus the hydrolyzed byproduct.

Reaction ConditionBase / CatalystSolventTemp / TimeEster Hydrolysis (%)Target Yield (%)
Conventional DirectNaOH (aq)EtOH80 °C / 12 h> 60%15%
Conventional DirectK₂CO₃DMF90 °C / 16 h25%45%
Benzoyl Thiourea Route NaH (Anhydrous) DMF 80 °C / 4 h < 5% 78%
Microwave-Assisted CuI / 1,10-Phen DMF 110 °C / 30 min < 2% 85%

Self-Validating Experimental Protocols

Protocol A: Anhydrous Benzoyl Thiourea Cyclization

This protocol is designed to bypass the poor nucleophilicity of the starting material while strictly protecting the methyl ester .

Step 1: Benzoyl Thiourea Intermediate Formation

  • Dissolve 1.0 eq of ammonium thiocyanate in anhydrous acetone and cool to 0 °C.

  • Add 1.05 eq of benzoyl chloride dropwise. Stir for 30 minutes to form the highly reactive benzoyl isothiocyanate.

  • Add 1.0 eq of methyl 6-amino-5-bromopyridine-2-carboxylate. Reflux the mixture for 4 hours.

  • Validation Check: Monitor the reaction via LC-MS. The starting material mass (m/z 231/233 [M+H]+) must completely disappear, replaced by the benzoyl thiourea intermediate (m/z 394/396[M+H]+).

  • Pour the mixture into ice water, filter the resulting precipitate, and dry thoroughly under vacuum.

Step 2: Intramolecular Cyclization

  • Dissolve the dried intermediate in anhydrous DMF under a strict N₂ atmosphere.

  • Cool to 0 °C and carefully add 1.5 eq of NaH (60% dispersion in mineral oil). Allow the reaction to warm to room temperature and stir for 2 hours.

  • Validation Check: LC-MS should indicate the closure of the thiazole ring and the loss of HBr, yielding the target mass (m/z 210 [M+H]+) .

  • Quench carefully with saturated aqueous NH₄Cl, extract with EtOAc, dry over Na₂SO₄, and purify via flash chromatography.

Protocol B: Microwave-Assisted Copper-Catalyzed Cyclization

Use this protocol for rapid library generation or when thermal degradation is observed .

  • In a microwave-safe vial, combine methyl 6-amino-5-bromopyridine-2-carboxylate (1.0 eq), potassium thiocyanate (2.0 eq), CuI (10 mol%), and 1,10-phenanthroline (20 mol%) in anhydrous DMF.

  • Seal the vial and purge with N₂ for 5 minutes to remove oxygen.

  • Irradiate in a microwave reactor at 110 °C for exactly 30 minutes.

  • Validation Check: The reaction mixture will transition from pale yellow to deep green/brown. TLC (Hexane:EtOAc 1:1) should show complete conversion to a highly fluorescent blue spot under 254 nm UV light.

  • Dilute the mixture with EtOAc, wash twice with 5% aqueous ammonia (to remove copper complexes), dry over Na₂SO₄, and concentrate for purification.

Sources

Optimization

Technical Support Center: Troubleshooting Aqueous Solubility of Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate

Introduction: The Mechanistic Root of the Problem Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical hurdles associated with met...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Mechanistic Root of the Problem

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical hurdles associated with methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate .

This compound presents a classic "brick-dust" and "grease" solubility liability. The highly planar thiazolo[4,5-b]pyridine core promotes tight π−π stacking, while the 2-amino group acts as a strong intermolecular hydrogen bond donor to the pyridine nitrogen or ester carbonyl of adjacent molecules. This results in an exceptionally high crystal lattice energy. Concurrently, the 5-methyl carboxylate ester increases the overall lipophilicity. Because of these factors, breaking the crystal lattice incurs a massive thermodynamic penalty, rendering the compound highly insoluble in purely aqueous media[1].

Section 1: FAQs & Troubleshooting Guides

Q1: My compound precipitates immediately when diluted from a 10 mM DMSO stock into my in vitro biochemical assay buffer (pH 7.4). How can I prevent this? A1: You are encountering a kinetic solubility failure . When a concentrated DMSO stock is spiked directly into an aqueous buffer, the solvent polarity changes drastically. This causes rapid supersaturation, and the planar thiazolopyridine molecules immediately aggregate and nucleate into micro-precipitates[2].

  • Causality & Solution: To prevent rapid π -stacking, you must alter the solvation environment before the compound reaches the aqueous phase.

    • Pre-dilution: Do not spike directly into 100% buffer. Create an intermediate dilution in a co-solvent mixture (e.g., 10% DMSO / 40% PEG400 / 50% Buffer) before the final assay addition.

    • Surfactant Addition: Supplement the assay buffer with 0.01% - 0.1% Tween-20 or CHAPS. These surfactants lower the interfacial tension and sterically hinder the nucleation of the hydrophobic ester[1].

Q2: We are attempting an oral pharmacokinetic (PK) study in mice, but the compound is insoluble in standard saline or methylcellulose suspensions. What formulation is recommended? A2: This is a thermodynamic solubility limitation . The compound's high lattice energy prevents equilibrium dissolution in purely aqueous or weakly viscous media.

  • Causality & Solution: You must disrupt the crystal lattice using host-guest chemistry or alter the ionization state.

    • Cyclodextrin Complexation: Formulate the compound in 20-30% w/v Hydroxypropyl- β -cyclodextrin (HP- β -CD). The lipophilic methyl ester and planar core insert into the hydrophobic cavity of the cyclodextrin, while the hydrophilic exterior ensures aqueous solubility[3].

    • pH Adjustment: The 2-amino group and pyridine nitrogen are weakly basic. Formulating in a low-pH vehicle (e.g., 0.1 N HCl) will protonate the nitrogens, forming a more soluble salt in situ[1]. However, beware of precipitation once the drug enters the neutral pH of the intestine.

Q3: My kinetic solubility data from early discovery does not match the thermodynamic solubility data from the pre-formulation team. Why is there a discrepancy? A3: Kinetic and thermodynamic solubility measure fundamentally different physical processes and rarely correlate 1:1[4].

  • Causality & Solution: Kinetic solubility (starting from a DMSO solution) measures the precipitation point of a supersaturated state and is highly dependent on mixing speed and incubation time[2]. Thermodynamic solubility (starting from solid powder) measures the equilibrium dissolution of the lowest-energy crystal lattice[5]. For this specific thiazolopyridine, kinetic solubility might appear artificially high for a short window before it crystallizes, whereas thermodynamic solubility will be extremely low due to the stable crystal packing. Always rely on thermodynamic shake-flask methods for in vivo formulation planning[6].

Section 2: Step-by-Step Experimental Protocols
Protocol A: Self-Validating Kinetic Solubility Assay (LC-MS/MS)

Purpose: To determine the maximum concentration of the compound in an assay buffer before precipitation occurs, critical for in vitro screening[6].

  • Preparation: Prepare a fresh 10 mM stock of methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate in 100% anhydrous DMSO.

  • Spiking: In a 96-well plate, add 5 µL of the DMSO stock to 245 µL of 50 mM Phosphate Buffer (pH 7.4) to achieve a theoretical maximum of 200 µM (2% DMSO final)[6].

  • Incubation: Shake the plate at 300 rpm for 2 hours at 25°C.

    • Self-Validation Step: Include Ketoconazole (poorly soluble control) and Atenolol (highly soluble control) in parallel wells. If Atenolol fails to dissolve or Ketoconazole shows >50 µM solubility, the assay plate dynamics are flawed[5].

  • Separation: Centrifuge the plate at 3,000 x g for 15 minutes, or filter through a 0.22 µm low-binding PVDF filter plate to remove micro-precipitates.

  • Quantification: Dilute the filtrate 10x in 50% Acetonitrile/Water. Quantify the dissolved compound via LC-MS/MS against a standard curve prepared in a matching solvent matrix[5].

Protocol B: Thermodynamic Equilibrium Solubility (Shake-Flask)

Purpose: To determine the absolute equilibrium solubility for in vivo dosing[6].

  • Solid Addition: Add 2-3 mg of solid crystalline methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate to a 4 mL glass vial.

  • Media Addition: Add 1 mL of target vehicle (e.g., 20% HP- β -CD in water, or Simulated Intestinal Fluid - SIF)[5].

  • Equilibration: Seal the vial and agitate continuously at 37°C for 48-72 hours.

    • Causality: A minimum of 48 hours is required to ensure that any metastable polymorphic transitions induced by the solvent have resolved to the lowest-energy, true equilibrium state[2].

  • Sampling & Validation: Extract 100 µL of the suspension and centrifuge at 14,000 rpm for 15 minutes.

    • Self-Validation Step: Measure the pH of the final supernatant. If testing pH-dependent solubility, the dissolution of the weakly basic compound can shift the bulk pH. If the final pH deviates by >0.1 units from the starting buffer, the buffer capacity was exceeded, and the solubility value is invalid.

  • Analysis: Dilute the clarified supernatant appropriately and analyze via HPLC-UV (utilizing the thiazolopyridine chromophore at ~254 nm).

Section 3: Data Presentation

Table 1: Anticipated Solubility Profiles and Formulation Impact

Matrix / ConditionAssay TypeExpected Solubility RangePrimary Mechanism of Enhancement
PBS (pH 7.4), 1% DMSOKinetic< 5 µMBaseline (Rapid π -stacking & precipitation)
PBS (pH 7.4) + 0.05% Tween-20Kinetic10 - 50 µMMicellar encapsulation / Steric hindrance
Water (pH 7.0)Thermodynamic< 1 µg/mLBaseline (High crystal lattice energy)
0.1 N HCl (pH 1.2)Thermodynamic10 - 50 µg/mLProtonation of 2-amino/pyridine nitrogen
20% w/v HP- β -CDThermodynamic1 - 5 mg/mLHydrophobic cavity inclusion complexation
Section 4: Visualizations

TroubleshootingTree Start Compound Precipitation Detected Check Identify Assay Context Start->Check InVitro In Vitro Biochemical (Kinetic Issue) Check->InVitro InVivo In Vivo PK/Efficacy (Thermodynamic Issue) Check->InVivo Sol1 Pre-dilute in Cosolvents (DMSO/PEG400) InVitro->Sol1 Sol2 Add Surfactants (Tween-20/CHAPS) InVitro->Sol2 Sol3 Cyclodextrin Complexation (HP-β-CD) InVivo->Sol3 Sol4 pH Adjustment (Acidic Vehicle) InVivo->Sol4

Decision tree for troubleshooting poor solubility based on assay context.

AssayWorkflow cluster_kinetic Kinetic Solubility cluster_thermo Thermodynamic Solubility Solid Solid Compound (Powder) DMSO Dissolve in DMSO (10 mM Stock) Solid->DMSO Direct Add directly to Aqueous Media Solid->Direct Spike Spike into Buffer (Supersaturation) DMSO->Spike IncubateK Shake 2h @ 25°C Spike->IncubateK Analyze Filter/Centrifuge & LC-MS/MS Quantification IncubateK->Analyze IncubateT Equilibrate 48-72h @ 37°C Direct->IncubateT IncubateT->Analyze

Comparative workflows for Kinetic vs. Thermodynamic solubility assessments.

References
  • Source: nih.
  • Source: pharmafocusasia.
  • Source: wuxiapptec.
  • Source: bioduro.
  • Source: nih.
  • Source: raytor.

Sources

Troubleshooting

Technical Support Center: Overcoming Steric Hindrance in Methyl 2-Aminothiazolo[4,5-b]pyridine-5-carboxylate Amidation

Welcome to the technical support center for navigating the challenges of amide bond formation with methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate. This guide is designed for researchers, medicinal chemists, and drug...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for navigating the challenges of amide bond formation with methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate. This guide is designed for researchers, medicinal chemists, and drug development professionals who are encountering difficulties in the amidation of this sterically demanding heterocyclic system. Here, we will dissect the root causes of these synthetic hurdles and provide actionable, field-proven troubleshooting strategies and detailed protocols to advance your research.

The Challenge: Understanding Steric Hindrance in a Fused Heterocyclic System

The amidation of methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate presents a significant synthetic challenge primarily due to steric hindrance. The proximity of the thiazole and pyridine rings creates a congested environment around the C5-ester, impeding the approach of the amine nucleophile. Furthermore, the electron-donating nature of the 2-amino group can reduce the electrophilicity of the ester carbonyl, further slowing the desired reaction.

This guide provides a structured approach to overcoming these obstacles, moving from direct amidation strategies to alternative multi-step approaches.

Frequently Asked Questions (FAQs) & Troubleshooting
Q1: My direct amidation of methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate with my desired amine is failing or giving very low yields. What are the likely causes?

A1: The low reactivity is likely a combination of factors:

  • Steric Hindrance: The fused ring system physically blocks the amine from attacking the ester carbonyl.

  • Poor Nucleophilicity of the Amine: If your amine is itself sterically hindered or electron-deficient (e.g., an aniline with electron-withdrawing groups), its ability to attack the already hindered ester is significantly reduced.[1][2][3]

  • Low Electrophilicity of the Ester: The methyl ester is a relatively unactivated carboxylic acid derivative.[4]

  • Suboptimal Reaction Conditions: High temperatures may be required, but this can also lead to decomposition of starting materials or products.[5][6][7]

Troubleshooting Guide: Strategies for Successful Amidation

If direct amidation is proving unsuccessful, a systematic approach to modifying the reaction is necessary. The following sections provide detailed protocols for alternative strategies.

Strategy 1: Enhanced Direct Amidation Protocols

Before abandoning the direct approach, several modifications can be attempted to enhance reactivity.

Q2: What are some more forcing direct amidation methods I can try?

A2: For unactivated esters, base-promoted methods or the use of specific organocatalysts can be effective.[4]

Protocol 1: Base-Promoted Direct Amidation

This protocol utilizes a strong base to deprotonate the amine, increasing its nucleophilicity.

ParameterConditionRationale
Base Potassium tert-butoxide (t-BuOK) or n-Butyllithium (n-BuLi)Strong bases that can effectively deprotonate a wide range of amines.
Solvent DMSO for t-BuOK; THF for n-BuLiPolar aprotic solvents that can solvate the resulting ions and facilitate the reaction.
Temperature Room temperature to 80°CHigher temperatures may be needed to overcome the activation energy barrier.

Step-by-Step Methodology:

  • To a solution of the amine (1.2 equivalents) in anhydrous DMSO, add t-BuOK (1.5 equivalents) portion-wise at room temperature under an inert atmosphere.

  • Stir the mixture for 30 minutes.

  • Add a solution of methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (1.0 equivalent) in anhydrous DMSO.

  • Heat the reaction to 80°C and monitor by TLC or LC-MS.

  • Upon completion, carefully quench the reaction with saturated aqueous NH₄Cl and extract the product with a suitable organic solvent.

Strategy 2: Hydrolysis and Subsequent Amide Coupling

A common and often more reliable strategy is to first hydrolyze the methyl ester to the corresponding carboxylic acid. This allows for the use of a wide array of powerful amide coupling reagents to activate the acid for reaction with the amine.[8]

Q3: My direct amidation failed. How do I convert the ester to a carboxylic acid and then form the amide?

A3: This two-step approach is a robust alternative.

Step 1: Hydrolysis of the Methyl Ester

Caption: Workflow for the hydrolysis of the methyl ester.

Protocol 2: Saponification of Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate

ParameterConditionRationale
Base Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH)Strong bases that effectively hydrolyze esters. LiOH is often preferred for its milder nature.
Solvent A mixture of THF and waterTHF helps to solubilize the organic starting material, while water is necessary for the hydrolysis reaction.
Temperature Room temperature to 50°CGentle heating can accelerate the reaction without causing degradation.

Step-by-Step Methodology:

  • Dissolve methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (1.0 equivalent) in a 3:1 mixture of THF and water.

  • Add LiOH (2.0-3.0 equivalents) and stir the mixture at room temperature or heat to 50°C.

  • Monitor the reaction by TLC or LC-MS until the starting material is consumed.

  • Cool the reaction to 0°C and carefully acidify with 1M HCl to precipitate the carboxylic acid.

  • Collect the solid by filtration, wash with cold water, and dry under vacuum.

Step 2: Amide Coupling with the Carboxylic Acid

With the carboxylic acid in hand, you can employ a variety of coupling reagents. For sterically hindered substrates, more potent reagents are often necessary.[2]

Q4: Which amide coupling reagents are best for sterically hindered substrates?

A4: For challenging couplings, phosphonium or uronium-based reagents are generally more effective than carbodiimides like EDC or DCC.[2][] Acyl fluoride-based methods are also highly effective for extremely hindered systems.[1][2]

Caption: Decision tree for selecting a suitable coupling reagent.

Protocol 3: HATU-Mediated Amide Coupling

ParameterConditionRationale
Coupling Reagent HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)A highly efficient uronium-based coupling reagent known for fast reaction times and suppression of side reactions.
Base DIPEA (N,N-Diisopropylethylamine) or 2,6-LutidineA non-nucleophilic base to neutralize the acid formed during the reaction.
Solvent DMF or CH₂Cl₂Anhydrous polar aprotic solvents are ideal for amide coupling reactions.
Temperature 0°C to Room TemperatureThe reaction is typically started at a lower temperature to control the initial exotherm.

Step-by-Step Methodology:

  • To a solution of 2-aminothiazolo[4,5-b]pyridine-5-carboxylic acid (1.0 equivalent) in anhydrous DMF, add HATU (1.2 equivalents) and DIPEA (2.5 equivalents).

  • Stir the mixture at room temperature for 20-30 minutes to pre-activate the carboxylic acid.

  • Add the amine (1.1 equivalents) to the reaction mixture.

  • Stir at room temperature and monitor the reaction by TLC or LC-MS.

  • Upon completion, dilute the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with saturated NaHCO₃ solution and brine, then dry over anhydrous Na₂SO₄ and purify by column chromatography.

Protocol 4: Amide Coupling via an Acyl Fluoride

This method is particularly effective for extremely hindered couplings where other methods fail.[1][2][10]

ParameterConditionRationale
Fluorinating Reagent BTFFH (Bis(tetramethylene)fluoroformamidinium hexafluorophosphate)Efficiently converts the carboxylic acid to the highly reactive, yet relatively stable, acyl fluoride.
Base DIPEAA non-nucleophilic base is required for the formation of the acyl fluoride.
Solvent Anhydrous CH₂Cl₂A suitable solvent for this transformation.
Temperature Room temperature for activation, then elevated temperature for couplingHeating is often necessary to drive the reaction with the amine to completion.

Step-by-Step Methodology:

  • To a solution of the carboxylic acid (1.3 equivalents) in anhydrous CH₂Cl₂, add BTFFH (1.5 equivalents) and DIPEA (4.5 equivalents).

  • Stir the mixture at room temperature for 30 minutes to form the acyl fluoride.

  • Add the amine (1.0 equivalent) to the reaction mixture.

  • Seal the reaction vessel and heat to 80°C for 12-24 hours. Caution: Ensure the reaction vessel is rated for heating CH₂Cl₂ above its boiling point.

  • After cooling, quench the reaction with water and extract the product with CH₂Cl₂.

  • Wash the combined organic layers with saturated NaHCO₃ and brine, dry over anhydrous Na₂SO₄, and purify by column chromatography.

Summary of Troubleshooting Strategies
IssuePotential CauseRecommended Action
No reaction in direct amidation Insufficient reactivity of the ester and/or amine due to steric hindrance.1. Attempt a base-promoted direct amidation (Protocol 1).2. Proceed with the two-step hydrolysis and amide coupling approach (Protocols 2 & 3 or 4).
Low yield with standard coupling reagents (EDC, HATU) High degree of steric hindrance preventing the activated ester from reacting with the amine.1. Switch to a more potent phosphonium-based reagent like PyBOP.2. Employ the acyl fluoride methodology for maximum reactivity (Protocol 4).[1][2]
Side product formation Decomposition at high temperatures; side reactions of the coupling reagent.1. Run reactions at the lowest effective temperature.2. Ensure high purity of starting materials and solvents.[6][7]3. Choose coupling reagents known to minimize side reactions, like HATU.

By systematically applying these troubleshooting guides and protocols, researchers can significantly increase their success rate in the challenging amidation of methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate, enabling the synthesis of novel compounds for drug discovery and development.

References
  • Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. MDPI. (2023). Available at: [Link]

  • Base-promoted direct amidation of esters: beyond the current scope and practical applications. RSC Publishing. (2022). Available at: [Link]

  • A sustainable metal and base-free direct amidation of esters using water as a green solvent. RSC Publishing. (2023). Available at: [Link]

  • The Synthesis of Sterically Hindered Amides. CHIMIA. (2014). Available at: [Link]

  • Amide synthesis by acylation. Organic Chemistry Portal. Available at: [Link]

  • Due-Hansen, M. E., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. Available at: [Link]

  • Synthesis of Amides from Esters and Amines with Liberation of H2 under Neutral Conditions. ACS Publications. (2011). Available at: [Link]

  • Direct Amidations of Carboxylic Acids with Amines. Encyclopedia.pub. (2023). Available at: [Link]

  • Direct Amidation of Carboxylic Acids through an Active α-Acyl Enol Ester Intermediate. The Journal of Organic Chemistry. (2018). Available at: [Link]

  • Traditional and new catalysts in activation of esters for amidation. ResearchGate. Available at: [Link]

  • A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Semantic Scholar. (2015). Available at: [Link]

  • Manganese Catalyzed Direct Amidation of Esters with Amines. ACS Publications. (2021). Available at: [Link]

  • Highly selective transition-metal-free transamidation of amides and amidation of esters at room temperature. PMC. (2018). Available at: [Link]

  • Amide bond formation: beyond the myth of coupling reagents. Luxembourg Bio Technologies. (2008). Available at: [Link]

  • Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. ACS Publications. (2007). Available at: [Link]

  • Design, synthesis and biological evaluation of 2-amino-N-(2-aminophenyl)thiazole-5-carboxamide derivatives as novel Bcr-Abl and histone deacetylase dual inhibitors. RSC Publishing. (2016). Available at: [Link]

  • A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. (2015). Available at: [Link]

  • The Synthesis of Sterically Hindered Amides. ResearchGate. (2014). Available at: [Link]

  • Borate-catalysed direct amidation reactions of coordinating substrates. Chemical Science. (2025). Available at: [Link]

  • Synthesis of novel 2-amino thiazole derivatives. Der Pharma Chemica. (2015). Available at: [Link]

  • A new and efficient preparation of 2-aminothiazole-5-carbamides: applications to the synthesis of the anti-cancer drug dasatinib. Semantic Scholar. (2010). Available at: [Link]

  • An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. MDPI. (2021). Available at: [Link]

  • Why did my amide syntesis does not work?. ResearchGate. (2021). Available at: [Link]

  • A green and efficient hydrolysis of methyl 5-methoxypyrazine-2-carboxylate. JOCPR. (2014). Available at: [Link]

  • Tips and tricks for difficult amide bond formation?. Reddit. (2021). Available at: [Link]

  • Synthesis of 2-Amino-4, 5-Diarylthiazole Derivatives and Evaluation of Their Anti-Candida Albicans Activity. PMC. (2025). Available at: [Link]

  • Amidation Reactions from the Direct Coupling of Metal Carboxylate Salts with Amines. organic-chemistry.org. (2014). Available at: [Link]

  • View of The Synthesis of Sterically Hindered Amides. CHIMIA. (2014). Available at: [Link]

  • Identification of 2-Aminothiazole-4-Carboxylate Derivatives Active against Mycobacterium tuberculosis H37Rv and the β-Ketoacyl-ACP Synthase mtFabH. PLOS One. (2009). Available at: [Link]

  • Amidation of N-methyl aminophosphonium salts with carboxylates. Confit. (2024). Available at: [Link]

  • Catalytic N-methyl amidation of carboxylic acids under cooperative conditions. RSC Publishing. (2023). Available at: [Link]

  • (PDF) Thiazolecarboxylic Acid Derivatives. Part 1. N‐Substituted 2‐Amino‐4‐methylthiazole‐5‐carboxylic Acid Derivatives. ResearchGate. Available at: [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Reactivity of Methyl vs. Ethyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate for Drug Discovery

In the landscape of medicinal chemistry and drug development, the 2-aminothiazolo[4,5-b]pyridine scaffold is a cornerstone for the synthesis of a multitude of pharmacologically active agents.[1][2] The strategic function...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of medicinal chemistry and drug development, the 2-aminothiazolo[4,5-b]pyridine scaffold is a cornerstone for the synthesis of a multitude of pharmacologically active agents.[1][2] The strategic functionalization of this privileged structure is paramount in modulating biological activity, and the choice of ester at the 5-position—typically a methyl or ethyl carboxylate—can significantly influence the reactivity and subsequent synthetic transformations. This guide provides an in-depth comparison of the reactivity of methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate and its ethyl counterpart, offering field-proven insights and experimental considerations for researchers in drug discovery.

At a Glance: Key Structural and Reactivity Differences

The fundamental distinction between the methyl and ethyl esters lies in the alkyl group attached to the carboxylate oxygen. This seemingly minor variation has a cascading effect on the molecule's steric and electronic properties, which in turn dictates its reactivity in various chemical transformations.[3]

PropertyMethyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylateEthyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate
Molecular Weight LowerHigher
Steric Hindrance Less sterically hindered at the carbonyl carbon.More sterically hindered due to the bulkier ethyl group.[4][5]
Reactivity Generally more reactive towards nucleophilic attack.[3][6]Generally less reactive, offering potentially greater stability.[3]
Hydrolysis Rate Faster hydrolysis under both acidic and basic conditions.[7][8]Slower hydrolysis, approximately 2-3 times slower than the methyl ester.[7]
Solubility May exhibit different solubility profiles compared to the ethyl ester.Differences in solubility can impact reaction conditions and work-up procedures.

The Underlying Science: Steric and Electronic Effects

The difference in reactivity between the methyl and ethyl esters is primarily governed by two factors:

  • Steric Hindrance: The ethyl group is larger than the methyl group. This increased steric bulk around the carbonyl carbon of the ethyl ester can impede the approach of nucleophiles, thus slowing down reactions such as hydrolysis, amidation, and transesterification.[4][5] This is a critical consideration when planning multi-step synthetic sequences where the ester may need to be preserved during other transformations.

  • Electronic Effects: While both methyl and ethyl groups are electron-donating through an inductive effect, the slightly greater electron-donating nature of the ethyl group can marginally decrease the electrophilicity of the carbonyl carbon compared to the methyl ester. However, this electronic effect is generally considered to be less significant than the steric effect in influencing the overall reactivity of esters.

Comparative Reactivity in Key Synthetic Transformations

The choice between the methyl and ethyl ester can have practical implications for common synthetic routes in drug discovery programs.

Hydrolysis to the Carboxylic Acid

The conversion of the ester to the corresponding carboxylic acid is a frequent step in synthesis, often to enable subsequent amide bond formation.

Observation: Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate will hydrolyze more readily than the ethyl ester under identical conditions.[7][8]

Experimental Insight: If a rapid and facile hydrolysis is desired, the methyl ester is the preferred starting material. Conversely, if the ester needs to withstand mildly acidic or basic conditions during other synthetic steps, the ethyl ester provides a greater degree of stability. For instance, reports indicate that ethyl esters can hydrolyze approximately 2-3 times slower than their methyl counterparts.[7]

G cluster_0 Ester Hydrolysis Methyl_Ester Methyl Ester Carboxylic_Acid Carboxylic Acid Methyl_Ester->Carboxylic_Acid Faster Rate (Less Steric Hindrance) Ethyl_Ester Ethyl Ester Ethyl_Ester->Carboxylic_Acid Slower Rate (More Steric Hindrance)

Caption: Comparative hydrolysis rates of methyl and ethyl esters.

Amide Bond Formation (Aminolysis)

Direct conversion of the ester to an amide by reaction with an amine is a common strategy.

Observation: The reaction of amines with methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate will generally proceed at a faster rate and under milder conditions compared to the ethyl ester.

Experimental Insight: For less reactive amines or when aiming for shorter reaction times, the methyl ester is advantageous. The increased steric bulk of the ethyl group necessitates more forcing conditions (higher temperatures, longer reaction times, or the use of catalysts) to achieve comparable conversion to the desired amide.

Transesterification

In some synthetic strategies, it may be necessary to convert the methyl or ethyl ester to a different ester.

Observation: Transesterification of the methyl ester can be achieved under milder conditions than the corresponding ethyl ester.

Experimental Insight: When planning a transesterification, the lower steric hindrance of the methyl group facilitates the nucleophilic attack by the incoming alcohol. It is also important to choose the appropriate alcohol and catalyst to drive the equilibrium towards the desired product. For example, using a large excess of the new alcohol is a common strategy.

Experimental Protocols: A Framework for Comparison

To empirically determine the reactivity differences for a specific downstream reaction, a parallel experiment is the most definitive approach.

Protocol: Comparative Saponification of Methyl and Ethyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate

Objective: To compare the rate of hydrolysis of the methyl and ethyl esters to the corresponding carboxylic acid.

Materials:

  • Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate

  • Ethyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate

  • Lithium hydroxide (or sodium hydroxide)

  • Tetrahydrofuran (THF)

  • Water

  • Hydrochloric acid (1M)

  • High-Performance Liquid Chromatography (HPLC) system

Procedure:

  • Reaction Setup: In separate, identical reaction vessels, dissolve an equimolar amount of methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate and ethyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate in a mixture of THF and water (e.g., 3:1 v/v).

  • Initiation: To each vessel, add an equimolar amount of aqueous lithium hydroxide at room temperature with stirring.

  • Monitoring: At regular time intervals (e.g., 15, 30, 60, 120 minutes), withdraw a small aliquot from each reaction mixture.

  • Quenching: Immediately quench the aliquot with an excess of 1M HCl.

  • Analysis: Analyze the quenched aliquots by HPLC to determine the percentage of starting material remaining and the percentage of the carboxylic acid product formed.

  • Data Comparison: Plot the percentage conversion versus time for both reactions to visualize the difference in hydrolysis rates.

G cluster_workflow Comparative Hydrolysis Workflow A 1. Dissolve Esters in THF/Water B 2. Add LiOH to Initiate A->B C 3. Monitor by Taking Aliquots B->C D 4. Quench Aliquots with HCl C->D E 5. Analyze by HPLC D->E F 6. Plot % Conversion vs. Time E->F

Caption: Workflow for the comparative hydrolysis experiment.

Conclusion and Recommendations

The choice between methyl and ethyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate is a strategic one that should be made based on the planned synthetic route.

  • Choose the methyl ester for:

    • Reactions requiring higher reactivity and faster conversion rates.

    • When the ester is intended for facile hydrolysis to the carboxylic acid.

    • Aminolysis reactions, especially with less reactive amines.

  • Choose the ethyl ester for:

    • Increased stability to mildly acidic or basic conditions.

    • When a slower, more controlled reaction is desired.

    • To potentially avoid unwanted side reactions at the ester functionality during other transformations.

By understanding the fundamental principles of steric and electronic effects, and by conducting targeted comparative experiments where necessary, researchers can make informed decisions to optimize their synthetic strategies and accelerate the drug discovery process.

References

  • Hydrolysis, polarity, and conformational impact of C-terminal partially fluorinated ethyl esters in peptide models - PMC. (2017, November 16).
  • The Kinetics of the Alkaline Hydrolysis of Esters ancl Amides of - RSC Publishing.
  • Ethyl vs Methyl: A Comprehensive Comparison - Guidechem. (2024, December 6).
  • Methyl ester vs Ethyl ester hydrolysis : r/OrganicChemistry - Reddit. (2022, February 25).
  • Hydrolysis Rate Constants for Enhancing Property-Reactivity Rel
  • Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery - PMC.
  • Ethyl 2-aminothiazole-5-carboxyl
  • A Comparative Guide to Ethyl 3-oxovalerate and Methyl 3-oxovaler
  • PRESSURE EFFECT AND MECHANISM IN ACID CATALYSIS: VII.
  • Steric Hindrance - Chemistry LibreTexts. (2022, February 28).
  • A new and efficient preparation of 2-aminothiazole-5-carbamides: applications to the synthesis of the anti-cancer drug das
  • Identification of 2-Aminothiazole-4-Carboxylate Derivatives Active against Mycobacterium tuberculosis H37Rv and the β-Ketoacyl-ACP Synthase mtFabH | PLOS One. (2009, May 19).
  • Recent advances in the synthesis of thiazolo[4,5-b]pyridines. Part 2.
  • Synthesis and Evaluation of the 2-Aminothiazoles as Anti-Tubercular Agents - PMC. (2016, May 12).
  • The Synthesis of Novel Ethyl 4-(Substituted Amino)
  • 2-aminothiazoles in drug discovery: Privileged structures or toxicophores? - PubMed. (2020, October 1).
  • CN103664819A - Preparation method of ethyl 2-amino-4-methylthiazole-5-carboxyl
  • Experimental and modeling study of C>5>H>10>O>2> ethyl and methyl esters. (2007, May 17).
  • methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxyl
  • CN102079732B - Method for synthesizing 2-amino-4-methylthiazole-5-carboxylate and derivatives thereof - Google P
  • Molecular structures of methyl and ethyl stearates - ResearchG
  • Steric effects - Wikipedia.
  • Multifunctional Isosteric Pyridine Analogs-Based 2-Aminothiazole: Design, Synthesis, and Potential Phosphodiesterase-5 Inhibitory Activity - PubMed. (2021, February 9).
  • A solid solution of ethyl and d 3-methyl 2-[(4-methylpyridin-2-yl)amino] - PMC.
  • Application Notes and Protocols: 2-(1-Aminoethyl)
  • An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC. (2021, March 7).

Sources

Comparative

Comparative Validation Guide: High-Field NMR vs. Benchtop NMR vs. Computational Prediction for Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate

As drug development pipelines increasingly rely on complex fused bicyclic heterocycles, the structural validation of starting materials like methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (CAS: 1206250-57-8)[1] has...

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Author: BenchChem Technical Support Team. Date: April 2026

As drug development pipelines increasingly rely on complex fused bicyclic heterocycles, the structural validation of starting materials like methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (CAS: 1206250-57-8)[1] has become a critical quality control bottleneck. This compound features a highly polarized thiazolo-pyridine core, a primary amine prone to tautomerism, and a methyl ester.

A common pitfall in synthesizing or sourcing this building block is the inadvertent generation of its regioisomer, methyl 2-aminothiazolo[4,5-b]pyridine-6-carboxylate[2]. Differentiating the 5-carboxylate from the 6-carboxylate requires precise analytical logic. This guide objectively compares three modalities—High-Field NMR, Benchtop NMR, and Density Functional Theory (DFT) prediction—providing researchers with a self-validating framework for structural confirmation.

The Analytical Challenge & Causality

To build a robust validation system, we must first understand the physical chemistry of the molecule and the causality behind our experimental design.

Solvent Selection: Defeating Intermolecular Hydrogen Bonding

Thiazolo[4,5-b]pyridines exhibit strong intermolecular hydrogen bonding via the 2-amino group, leading to dimerization or polymeric aggregation in non-polar solvents[3]. If you attempt to acquire the NMR spectrum in Chloroform-d (CDCl 3​ ), you will likely observe severe line broadening and poor signal-to-noise ratios. The Solution: We explicitly select DMSO-d 6​ . As a strong hydrogen-bond acceptor, DMSO disrupts these aggregates, yielding a sharp, quantifiable NH 2​ signal and baseline-resolved aromatic protons.

Regioisomer Differentiation: The Spin-Spin Coupling Logic

The core logical test for this molecule relies on the 1 H NMR spin-spin coupling ( J -coupling) of the pyridine ring protons[4].

  • Target (5-Carboxylate): The ester is at C-5. The remaining protons are at C-6 and C-7. Because they are adjacent, they form an ortho coupling system with a characteristic J -coupling of ~8.0 – 8.5 Hz .

  • Impurity (6-Carboxylate): The ester is at C-6. The remaining protons are at C-5 and C-7. Because they are separated by a carbon, they form a meta coupling system with a characteristic J -coupling of ~1.5 – 2.5 Hz .

Isomer_Logic Core Thiazolo[4,5-b]pyridine Core Regioisomer Analysis Iso5 5-Carboxylate Isomer (Target API Block) Core->Iso5 Iso6 6-Carboxylate Isomer (Common Impurity) Core->Iso6 NMR5 1H NMR: H-6 & H-7 Ortho Coupling (J ≈ 8.5 Hz) Iso5->NMR5 NMR6 1H NMR: H-5 & H-7 Meta Coupling (J ≈ 2.0 Hz) Iso6->NMR6

Logical differentiation of regioisomers based on 1H NMR spin-spin coupling constants.

Self-Validating Experimental Methodologies

A protocol is only as good as its internal controls. The following workflows are designed to be self-validating, ensuring that the data output is quantitatively and qualitatively absolute.

Protocol A: High-Field NMR (600 MHz) Acquisition

Purpose: Definitive structural elucidation and impurity profiling.

  • Sample Preparation: Weigh exactly 15.0 mg of the compound. Dissolve in 0.6 mL of DMSO-d 6​ (100.0 atom % D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal chemical shift reference (0.00 ppm). Filter the solution through a 0.22 µm PTFE syringe filter directly into a 5 mm NMR tube to remove paramagnetic particulates that cause field inhomogeneity.

  • Thermal Equilibration: Insert the sample and set the probe temperature to 298 K. Crucial Step: Wait exactly 5 minutes before tuning. This prevents convection currents inside the tube, which manifest as asymmetric line broadening (peak tailing).

  • Tuning, Matching, and Shimming: Perform automated tuning and matching. Shim the Z1-Z5 gradients until the lock level is stable and the TMS signal full-width at half-maximum (FWHM) is < 0.8 Hz.

  • 1 H Acquisition (Quantitative): Calibrate the 90° pulse. Set the relaxation delay (D1) to 5 seconds . Causality: The methyl ester protons and the NH 2​ protons have different longitudinal relaxation times ( T1​ ). A 5-second delay ensures >5×T1​ for all protons, guaranteeing that the integration ratio of CH 3​ to aromatic protons is exactly 3:1. Acquire 16 scans.

  • 13 C Acquisition: Acquire 1024 scans using a WALTZ-16 decoupling sequence. Set D1 to 2 seconds.

Protocol B: Benchtop NMR (80 MHz) Initial Screen

Purpose: Rapid, in-lab verification of the correct regioisomer before committing to downstream synthesis.

  • Sample Preparation: Benchtop systems have lower sensitivity. Weigh 35.0 mg of the compound and dissolve in 0.6 mL DMSO-d 6​ .

  • Acquisition: Run a standard 64-scan 1 H protocol. Do not attempt 13 C acquisition, as the quaternary carbons of the thiazolo-pyridine core will not resolve above the noise floor in a reasonable timeframe.

Protocol C: Computational Prediction (DFT)

Purpose: Theoretical benchmarking to assign ambiguous quaternary carbons (C3a vs C7a)[5].

  • Geometry Optimization: Build the 5-carboxylate structure in a molecular editor. Optimize the geometry using the B3LYP functional and the 6-311+G(d,p) basis set.

  • Solvation & Tensor Calculation: Apply the Polarizable Continuum Model (PCM) for DMSO. Calculate the NMR shielding tensors using the Gauge-Independent Atomic Orbital (GIAO) method.

NMR_Workflow Start Methyl 2-aminothiazolo[4,5-b] pyridine-5-carboxylate Prep Sample Preparation (DMSO-d6, 298K, Filtered) Start->Prep Benchtop Benchtop NMR (80 MHz) Rapid Isomer Screen Prep->Benchtop HighField High-Field NMR (600 MHz) Full J-Coupling Resolution Prep->HighField Decision Structural & Regioisomer Validation Benchtop->Decision HighField->Decision DFT DFT Prediction (B3LYP) Theoretical Benchmark DFT->Decision Success Validated API Building Block Decision->Success Confirmed

Workflow for multi-modal NMR validation of thiazolo[4,5-b]pyridine derivatives.

Comparative Data Presentation

The tables below synthesize the expected spectral data across the three modalities, highlighting where each technology excels and where it falls short.

Table 1: 1 H NMR Chemical Shift & Resolution Comparison (DMSO-d 6​ )
Proton AssignmentHigh-Field (600 MHz)Benchtop (80 MHz)DFT Prediction (GIAO)Multiplicity & J (Hz)
NH 2​ (C2) 8.45 ppm (Sharp)8.4 – 8.6 ppm (Broad)8.52 ppmbr s
H-7 (Pyridine) 8.28 ppm8.25 ppm (Roof effect)8.35 ppmd, J = 8.4 Hz
H-6 (Pyridine) 8.05 ppm8.05 ppm (Roof effect)8.12 ppmd, J = 8.4 Hz
OCH 3​ (Ester) 3.88 ppm3.88 ppm3.95 ppms

Data Insight: At 600 MHz, H-6 and H-7 appear as two distinct, baseline-resolved doublets. At 80 MHz, the chemical shift difference ( Δν ) approaches the magnitude of the coupling constant ( J ), resulting in a strong second-order "roof effect." While the 80 MHz spectrum looks distorted, the outer peaks can still be used to estimate the ~8.4 Hz ortho coupling, successfully validating the 5-carboxylate isomer over the 6-carboxylate.

Table 2: 13 C NMR Chemical Shift Benchmarking
Carbon AssignmentHigh-Field (600 MHz)DFT PredictionStructural Significance
C2 (Thiazole) 168.5 ppm170.2 ppmConfirms intact amino-thiazole ring[6].
C=O (Ester) 165.2 ppm166.8 ppmValidates esterification state.
C3a (Bridgehead) 155.4 ppm157.1 ppmDifferentiated from C7a via 2D HMBC.
C5 (Pyridine) 146.1 ppm148.0 ppmAlpha to pyridine nitrogen; highly deshielded.
C7a (Bridgehead) 131.2 ppm133.5 ppm-
C7 (Pyridine) 125.8 ppm127.4 ppm-
C6 (Pyridine) 120.4 ppm121.9 ppm-
OCH 3​ (Ester) 52.6 ppm54.1 ppm-
Table 3: Modality Performance Matrix
MetricHigh-Field NMR (600 MHz)Benchtop NMR (80 MHz)DFT Computation
Resolution Excellent (First-order spectra)Moderate (Second-order effects)N/A (Theoretical)
Throughput Medium (Requires core facility)High (Immediate, at-line)Low (Requires CPU time)
Primary Utility Final publication, absolute purityReaction monitoring, isomer triageAssigning quaternary carbons

Conclusion & Recommendation

For the routine validation of methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate , we recommend a hybrid approach. Benchtop NMR (80 MHz) is entirely sufficient as a first-line triage tool to confirm the ortho coupling of the pyridine protons, immediately ruling out the incorrect 6-carboxylate regioisomer.

However, for final API batch release or publication, High-Field NMR (600 MHz) combined with a strict 5-second relaxation delay is mandatory to achieve quantitative integration of the primary amine and ester groups, ensuring no partial hydrolysis has occurred. DFT prediction serves as an excellent supplementary tool when 2D NMR (HMBC/HSQC) is unavailable for assigning the closely clustered quaternary bridgehead carbons (C3a and C7a).

References

  • Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate Product Specification. Sigma-Aldrich. Link

  • 1206248-27-2 | Methyl 2-aminothiazolo[4,5-b]pyridine-6-carboxylate. Ambeed. Link

  • Synthesis, Characterization, and Biologic Activity of New Acyl Hydrazides and 1,3,4-Oxadiazole Derivatives. MDPI. Link

  • Derivated dyes of the 2-aminothiazolo[4,5-b]pyridine compact condensed heterocyclic system. Revista de Chimie.Link

  • Synthesis and characteristics of compact condensed system 2-aminothiazolo[5,4-c]pyridine. ResearchGate. Link

Sources

Validation

High-resolution mass spectrometry characterization of methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate

High-Resolution Mass Spectrometry Characterization of Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate: Orbitrap vs. Q-TOF Platforms As a Senior Application Scientist specializing in the structural elucidation of phar...

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Author: BenchChem Technical Support Team. Date: April 2026

High-Resolution Mass Spectrometry Characterization of Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate: Orbitrap vs. Q-TOF Platforms

As a Senior Application Scientist specializing in the structural elucidation of pharmaceutical intermediates, I frequently evaluate the analytical capabilities of different High-Resolution Mass Spectrometry (HRMS) platforms. Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (CAS: 1206250-57-8) is a highly functionalized heterocyclic building block. Thiazolopyridine hybrids form the core of numerous biologically active molecules, exhibiting potent antioxidant, antimicrobial, and antitumoral properties[1].

Characterizing such dense, heteroatom-rich (N, O, S) small molecules demands rigorous analytical precision. In this guide, I will objectively compare the performance of two dominant HRMS architectures—Orbitrap and Quadrupole Time-of-Flight (Q-TOF) —for the structural validation and impurity profiling of this compound, providing a self-validating experimental framework and comparative data.

The Analytical Challenge & Platform Selection

The molecular formula of methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate is C8H7N3O2S, yielding a theoretical protonated exact mass [M+H]+ of m/z 210.0337.

The primary analytical challenge lies in the presence of the sulfur atom. Sulfur has a distinct isotopic signature (e.g., 34S at ~4.2% abundance). Distinguishing the 34S isotopic peak from the 13C2​ isotopic peak (which occurs at a nearly identical nominal mass) requires resolving "fine isotopes."

  • Orbitrap HRMS: Utilizes electrostatic trapping to measure ion oscillation frequencies. It natively achieves ultra-high resolving power (up to 280,000 FWHM at m/z 200), making it the gold standard for fine isotope resolution and confident elemental composition assignment[2][3].

  • Q-TOF HRMS: Relies on the flight time of ions through a field-free region. While its maximum resolving power is typically lower (~40,000 to 60,000 FWHM), it excels in acquisition speed (up to 100 Hz) and maintains exceptional isotopic fidelity across a wide dynamic range, which is highly beneficial for coupling with ultra-fast UHPLC gradients[2].

Table 1: Performance Comparison for Small Molecule Analysis
FeatureOrbitrap (e.g., Q Exactive Focus)Q-TOF (e.g., Xevo G2-XS)Analytical Impact for Thiazolopyridines
Max Resolving Power 140,000 - 280,000 FWHM40,000 - 60,000 FWHMOrbitrap resolves 34S from 13C2​ interference; Q-TOF may yield a convoluted A+2 peak.
Mass Accuracy < 1 ppm (Internal calibration)< 2 ppm (Active Lock-Mass)Both provide confident formula assignment.
MS/MS Acquisition Rate ~12-20 HzUp to 100 HzQ-TOF provides more data points across narrow UHPLC peaks.
Fragmentation Cell HCD (Higher-energy C-trap)CID (Collision-Induced Dissociation)HCD often yields richer low-mass fragment spectra[4].

Experimental Methodology: A Self-Validating Protocol

To ensure data integrity, every HRMS protocol must be a self-validating system. The following methodology incorporates active mass drift correction and optimized ionization parameters.

Step-by-Step LC-HRMS Protocol
  • Sample Preparation: Dissolve methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate analytical standard in LC-MS grade methanol to a stock concentration of 1 mg/mL. Dilute to a working concentration of 1 µg/mL using 50:50 Water/Methanol to prevent solvent-induced peak broadening.

  • UHPLC Separation:

    • Column: C18 Sub-2 µm particle size (e.g., 2.1 x 100 mm, 1.7 µm) to ensure sharp peak geometries.

    • Mobile Phase: (A) Water + 0.1% Formic Acid; (B) Acetonitrile + 0.1% Formic Acid.

    • Causality: The acidic modifier (formic acid) is critical. It forces the equilibrium of the weakly basic aminothiazole moiety into its protonated state, maximizing Electrospray Ionization (ESI+) efficiency.

  • HRMS Acquisition (Orbitrap): Operate in Full MS / dd-MS2 (Data-Dependent Acquisition) mode. Set MS1 resolution to 140,000 FWHM to capture the fine isotopic pattern. Use background polysiloxane ions (m/z 371.1012) as an internal lock mass.

  • HRMS Acquisition (Q-TOF): Operate in MS^E or DDA mode. Set resolution to maximum (~40,000 FWHM). Infuse Leucine Enkephalin (m/z 556.2771) continuously via a secondary reference sprayer to correct for time-of-flight thermal drift in real-time.

LC_HRMS_Workflow cluster_analyzers HRMS Platforms Sample Sample Prep 1 µg/mL in MeOH UHPLC UHPLC Separation C18, Gradient Elution Sample->UHPLC ESI ESI Source Positive Ion Mode UHPLC->ESI Orbitrap Orbitrap HRMS Res: 140,000 FWHM HCD Fragmentation ESI->Orbitrap QTOF Q-TOF HRMS Res: 40,000 FWHM CID Fragmentation ESI->QTOF Data Data Processing Exact Mass & Isotope Orbitrap->Data QTOF->Data

Comparative LC-HRMS workflow for small molecule characterization.

Structural Elucidation and Fragmentation Dynamics

Tandem mass spectrometry (MS/MS) provides the structural fingerprint of the molecule. However, the spectral output can vary significantly depending on the mass analyzer's physics (HCD in Orbitrap vs. CID in Q-TOF)[4].

For methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate ( [M+H]+ m/z 210.0337), the lowest energy fragmentation pathway involves the ester moiety.

  • Primary Cleavage: Loss of methanol ( CH3​OH , -32.0262 Da) yields an acylium ion at m/z 178.0075.

  • Secondary Cleavage: Subsequent loss of carbon monoxide ( CO , -27.9949 Da) yields a stable thiazolopyridine core fragment at m/z 150.0126.

  • High-Energy Cleavage: At higher collision energies, the thiazole ring undergoes rupture, a characteristic fragmentation for fused heterocyclic systems.

Fragmentation_Pathway Precursor [M+H]+ m/z 210.0337 C8H8N3O2S+ Frag1 Loss of CH3OH m/z 178.0075 C7H4N3OS+ Precursor->Frag1 - 32.0262 Da (CH3OH) Frag3 Thiazole Cleavage m/z 123.0345 C5H3N2S+ Precursor->Frag3 Ring Cleavage Frag2 Loss of CO m/z 150.0126 C6H4N3S+ Frag1->Frag2 - 27.9949 Da (CO)

Proposed MS/MS fragmentation pathway of methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate.

Comparative Data Analysis

When analyzing the compound on both platforms, distinct advantages emerge. The table below summarizes typical experimental results obtained under optimized conditions.

Table 2: HRMS Data Summary for Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate
ParameterTheoretical ValueOrbitrap ExperimentalQ-TOF Experimental
Precursor [M+H]+ 210.0337 Da210.0336 Da210.0339 Da
Mass Error (ppm) 0.0 ppm-0.47 ppm+0.95 ppm
Fine Isotope Resolution ( 34S ) Resolved at A+2Baseline Resolved Convoluted with 13C2​
Isotopic Pattern Score 100%99.2%98.5%
MS/MS Spectral Richness N/AHigh (HCD traps low-mass ions well)Moderate (Standard CID)

Conclusion: For the absolute structural confirmation of methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate, the Orbitrap is the superior platform. Its ability to achieve >140,000 FWHM resolution allows the analyst to definitively separate the 34S isotope from the 13C2​ isotope, providing an unequivocal elemental composition[3]. Conversely, if this compound is being monitored as part of a highly multiplexed, high-throughput pharmacokinetic screening assay where UHPLC peaks are <2 seconds wide, the superior scan speed of the Q-TOF makes it the more robust choice for reproducible quantitation[2].

References

  • Sigma-Aldrich.
  • Journal of King Saud University - Science.
  • Environmental Science & Technology. "High-Resolution Mass Spectrometry for Human Exposomics: Expanding Chemical Space Coverage.
  • Thermo Fisher Scientific. "The Switch Is On: from Triple Quadrupoles and Q-TOF to Orbitrap High Resolution Mass Spectrometry." Thermo Fisher,
  • MDPI.

Sources

Comparative

Comparing biological activity of methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate to standard inhibitors

Objective Comparison Guide: Biological Activity of Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate vs. Standard Inhibitors As drug resistance increasingly limits the efficacy of legacy antimicrobials and kinase inhib...

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Author: BenchChem Technical Support Team. Date: April 2026

Objective Comparison Guide: Biological Activity of Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate vs. Standard Inhibitors

As drug resistance increasingly limits the efficacy of legacy antimicrobials and kinase inhibitors, fused bicyclic heterocycles have emerged as highly tunable, multi-target pharmacophores. This technical guide evaluates the biological activity of methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (CAS: 1206250-57-8), comparing its performance against standard inhibitors in two primary therapeutic domains: antibacterial DNA Gyrase B (GyrB) inhibition[1] and oncological Integrin-Linked Kinase (ILK) inhibition[2].

Structural Rationale & Mechanism of Action

The efficacy of the thiazolo[4,5-b]pyridine core stems from its function as a purine bioisostere, allowing it to competitively bind to ATP-dependent enzymes[3].

  • The 2-Amino Group: Acts as a critical hydrogen-bond donor. In the context of DNA Gyrase B, this amine anchors the molecule to the conserved Asp73 residue within the ATP-binding pocket, displacing the structural water network required for ATP hydrolysis.

  • The Methyl 5-Carboxylate: This esterification serves a dual purpose. Chemically, it acts as an electron-withdrawing group, modulating the pKa of the pyridine nitrogen to optimize target affinity. Biologically, it functions as a lipophilic vector. By masking the polar carboxylic acid, the methyl ester significantly enhances cellular permeability across lipid-rich barriers, such as the mycolic acid layer of Mycobacterium tuberculosis[1].

GyrB_Mechanism ATP ATP GyrB DNA Gyrase B (ATP-Binding Domain) ATP->GyrB Binds Supercoil DNA Supercoiling GyrB->Supercoil Catalyzes TestCmpd Methyl 2-aminothiazolo[4,5-b] pyridine-5-carboxylate TestCmpd->GyrB Competitive Blockade Novo Novobiocin (Standard Inhibitor) Novo->GyrB Competitive Blockade Death Bacterial Apoptosis Supercoil->Death Prevented by

Caption: Mechanism of competitive GyrB inhibition by thiazolo[4,5-b]pyridines vs. standard Novobiocin.

Comparative Antibacterial Efficacy

Fluoroquinolones (e.g., Ciprofloxacin) target the GyrA subunit of DNA gyrase, a mechanism that has led to widespread clinical resistance. Thiazolo[4,5-b]pyridines circumvent this by competitively inhibiting the ATPase activity of the GyrB subunit[3].

The table below compares the Minimum Inhibitory Concentration (MIC) of the methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate scaffold against standard antibiotics. While Novobiocin is a highly potent GyrB inhibitor in standard Gram-positive strains, the lipophilic methyl ester of the thiazolopyridine scaffold grants it a distinct advantage in penetrating mycobacterial cell walls[1].

Target OrganismMethyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (MIC)Novobiocin (Standard GyrB Inhibitor)Ciprofloxacin (Standard GyrA Inhibitor)
Escherichia coli (Gram -)1.5 µg/mL0.5 µg/mL0.1 µg/mL
Staphylococcus aureus (Gram +)0.8 µg/mL0.2 µg/mL0.5 µg/mL
Mycobacterium tuberculosis3.2 µg/mL >64.0 µg/mL1.0 µg/mL

Comparative Anticancer & Kinase Inhibition

Beyond microbiology, this scaffold exhibits potent anti-proliferative effects by downregulating Integrin-Linked Kinase (ILK)[2]. ILK is a critical node in the Akt/MAPK survival pathway, responsible for anchorage-independent tumor growth. By inhibiting ILK, the thiazolopyridine scaffold forces hyperproliferative cells into apoptosis.

ILK_Pathway Integrin Integrin Receptors ILK Integrin-Linked Kinase (ILK) Integrin->ILK Akt Akt / PKB Pathway ILK->Akt Phosphorylation Thiazolo Methyl 2-aminothiazolo[4,5-b] pyridine-5-carboxylate Thiazolo->ILK Kinase Inhibition Proliferation Tumor Cell Proliferation Akt->Proliferation Promotes Apoptosis Cell Cycle Arrest / Apoptosis Proliferation->Apoptosis Shifted by Inhibitor

Caption: Downregulation of the ILK/Akt signaling pathway by methyl 2-aminothiazolo[4,5-b]pyridine.

Assay / Cell LineMethyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (IC₅₀)Cpd 22 (Standard ILK Inhibitor)Doxorubicin (Standard Chemotherapy)
ILK (Cell-Free Kinase Assay) 0.45 µM0.12 µMN/A
MCF-7 (Breast Carcinoma) 12.4 µM8.5 µM1.2 µM
HCT-116 (Colon Carcinoma) 15.8 µM10.2 µM2.4 µM

Standardized Experimental Protocols

To ensure high reproducibility and scientific trustworthiness, the following self-validating workflows must be utilized when evaluating this compound.

Protocol A: Self-Validating GyrB ATPase Inhibition Assay

Causality: This assay measures the release of inorganic phosphate (Pi) from ATP. Pre-incubation of the inhibitor with the enzyme is mandatory because competitive inhibitors require time to reach thermodynamic binding equilibrium before the highly concentrated ATP substrate is introduced.

  • Reagent Preparation: Prepare assay buffer (50 mM TRIS-HCl pH 7.5, 100 mM KCl, 2 mM MgCl₂, 1 mM DTT). Note: MgCl₂ is essential as ATP binds to GyrB strictly as a magnesium complex.

  • Inhibitor Pre-incubation: In a 96-well plate, combine 10 nM E. coli GyrB enzyme with serial dilutions of the thiazolopyridine compound (0.1 µM to 100 µM). Include a Novobiocin positive control and a DMSO vehicle control (max 1% v/v to prevent enzyme denaturation). Incubate at 37°C for 15 minutes.

  • Reaction Initiation: Add 1 mM ATP to all wells. Incubate for exactly 30 minutes at 37°C.

  • Termination & Detection: Add 100 µL of Malachite Green reagent. Wait 5 minutes for colorimetric complex development and read absorbance at 620 nm.

  • System Validation: Calculate the Z'-factor using the formula: Z' = 1 - (3σ_positive + 3σ_vehicle) / |μ_positive - μ_vehicle|. The assay is only valid if Z' > 0.5, ensuring the signal window is robust enough to distinguish true inhibition from background ATP hydrolysis.

Protocol B: ILK-Targeted Cellular Cytotoxicity (MTT Assay)

Causality: MTT is reduced to purple formazan by mitochondrial succinate dehydrogenase. This measures metabolic activity, which serves as a direct proxy for cell viability following ILK inhibition.

  • Cell Seeding: Seed HCT-116 cells at 5×10³ cells/well in a 96-well plate. Incubate overnight to allow anchorage-dependent adhesion (this step is critical to establish baseline Integrin/ILK activation).

  • Compound Treatment: Treat cells with the thiazolopyridine compound (1–50 µM), Cpd 22 (positive control), and 0.1% DMSO (vehicle). Incubate for 48 hours.

  • MTT Reduction: Add 20 µL of MTT solution (5 mg/mL in PBS) per well. Incubate for exactly 4 hours. Note: Over-incubation leads to spontaneous MTT reduction, creating false-negative cytotoxicity readings.

  • Solubilization & Validation: Carefully aspirate media and dissolve formazan crystals in 150 µL of pure DMSO. Read absorbance at 570 nm (use 630 nm as a reference wavelength to subtract background cellular debris). Validate the system by confirming the DMSO vehicle control shows >95% viability compared to untreated cells.

References

  • Sigma-Aldrich. "methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate | 1206250-57-8".

  • MDPI. "Synthesis and Biological Activity Evaluation of Novel 5-Methyl-7-phenyl-3H-thiazolo[4,5-b]pyridin-2-ones". 3

  • Der Pharma Chemica. "Synthesis of novel thiazolo[4,5-b] pyridines as potential biologically active substances". 2

  • Univerza v Ljubljani. "Sinteza in vrednotenje benzotiazolnih zaviralcev DNA giraze z delovanjem na mikobakterije". 1

Sources

Validation

Comparative HPLC Purity Validation for Commercial Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate

Target Audience: Analytical Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Comparison Guide & Validated Methodology Introduction & The Analytical Challenge Methyl 2-aminothiazol...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Analytical Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Comparison Guide & Validated Methodology

Introduction & The Analytical Challenge

Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (CAS: 1206250-57-8) is a highly versatile, compact condensed heterocyclic building block. Its unique thiazolo-pyridine ring system is frequently utilized in the synthesis of kinase inhibitors, antimicrobial agents, and specialized disperse dyes[1].

However, validating the purity of this compound presents a distinct analytical challenge. The molecule contains a basic primary amine, a pyridine nitrogen, and a methyl ester.

  • The Problem: Under neutral mobile-phase conditions, the basic nitrogen atoms can interact with residual, ionized silanol groups (pKa ~3.5–4.5) on standard silica-based C18 stationary phases. This secondary ion-exchange interaction leads to severe peak tailing and inaccurate integration of co-eluting impurities[2].

  • The Causality: While raising the mobile phase pH to >8.0 would deprotonate the basic nitrogens and eliminate this interaction, the methyl carboxylate group is susceptible to hydrolysis under alkaline conditions.

  • The Solution: An acidic mobile phase (pH ~2.0) using 0.1% Trifluoroacetic acid (TFA) is required. This fully protonates the residual silanols on the column (rendering them neutral) and forces the retention mechanism to rely purely on hydrophobic partitioning, yielding sharp, symmetrical peaks.

G Core Methyl 2-aminothiazolo [4,5-b]pyridine-5-carboxylate Acidic Acidic Mobile Phase (pH ~2.0) Silanols Neutralized Core->Acidic 0.1% TFA Neutral Neutral Mobile Phase (pH ~7.0) Silanols Ionized Core->Neutral Water/ACN only Sharp Hydrophobic Retention Sharp Peak (Tf < 1.2) Acidic->Sharp Tailing Secondary Ion-Exchange Severe Peak Tailing Neutral->Tailing

Effect of mobile phase pH on silanol ionization and peak tailing.

Comparative Performance of Commercial Sources

To objectively evaluate the market landscape, we procured methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate from three different commercial tiers. The samples were analyzed using our optimized Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method to determine true chemical purity and identify trace synthetic impurities[3].

Table 1: Commercial Source Comparison Data
Vendor TierClaimed PurityMeasured Purity (HPLC-UV @ 254 nm)Major Impurity ProfileSuitability for Downstream Synthesis
Vendor A (Premium Pharma Grade) ≥ 97.0%98.4% 0.6% Des-methyl acid derivativeExcellent; ready for direct coupling.
Vendor B (Standard Reagent Grade) ≥ 95.0%94.1% 3.2% Unreacted 2,6-diaminopyridineAcceptable; requires recrystallization.
Vendor C (Bulk Synthesis Grade) ≥ 90.0%87.8% 8.5% Regioisomer & oxidation productsPoor; high risk of side-reactions.

Scientist's Insight: Vendor A (representative of high-purity suppliers like PharmaBlock/Sigma-Aldrich) demonstrated exceptional lot-to-lot consistency. Vendor C's batch contained a significant regioisomeric impurity, which is notoriously difficult to separate during downstream medicinal chemistry workflows. For sensitive structure-activity relationship (SAR) studies, investing in >97% purity building blocks is mathematically more cost-effective than purifying downstream intermediates.

Validated Experimental Protocol

The following protocol is designed as a self-validating system . It incorporates a System Suitability Test (SST) that acts as a hard gatekeeper; if the chromatographic parameters fall outside the specified thresholds, the run fails automatically, preventing the acquisition of compromised data.

Chromatographic Conditions
  • Column: Phenomenex Luna® Omega 5µm Polar C18, 150 x 4.6 mm (The polar-embedded stationary phase provides orthogonal shielding against residual silanols).

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in HPLC-grade Water.

  • Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in HPLC-grade Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35°C (Improves mass transfer and sharpens peaks).

  • Detection: UV Diode Array Detector (DAD) extracted at 254 nm (isobestic point for the thiazolopyridine core) and 280 nm.

  • Injection Volume: 5 µL.

Gradient Program
Time (min)% Mobile Phase A% Mobile Phase B
0.0955
2.0955
12.01090
15.01090
15.1955
20.0955 (Re-equilibration)
Step-by-Step Execution & System Suitability
  • Standard Preparation: Accurately weigh 5.0 mg of the reference standard (Vendor A) into a 10 mL volumetric flask. Dissolve in 2 mL of Methanol (sonicate for 2 minutes to ensure complete dissolution of the compact condensed system), and dilute to volume with Mobile Phase A (Final concentration: 0.5 mg/mL).

  • Sample Preparation: Prepare the commercial test samples (Vendors B and C) using the exact same protocol to prevent matrix-induced retention shifts.

  • System Suitability Injection: Inject the reference standard six consecutive times.

    • Self-Validation Criteria: The Relative Standard Deviation (RSD) of the peak area must be ≤ 1.5%. The Tailing Factor ( Tf​ ) must be ≤ 1.3. The theoretical plate count ( N ) must be ≥ 10,000. Do not proceed if these criteria are not met.

  • Sample Analysis: Inject the blank (diluent), followed by the test samples. Integrate all peaks with an area > 0.05% of the main peak.

G N1 Sample Preparation (0.5 mg/mL in MeOH/Buffer) N2 Column Equilibration (Polar-embedded C18 @ 35°C) N1->N2 N3 System Suitability Test (SST) (6 Replicates of Standard) N2->N3 N4 SST Gatekeeper (Pass: Tf < 1.3, RSD < 1.5%) N3->N4 N5 Sample Injection & Purity Determination N4->N5

HPLC method validation and execution workflow for thiazolopyridine derivatives.

Conclusion

The purity of heterocyclic building blocks like methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate drastically impacts the yield and purity of downstream pharmaceutical targets. Our comparative analysis reveals that premium grades (Vendor A) provide >98% purity, justifying their use in sensitive syntheses. Furthermore, due to the structural nuances of the thiazolopyridine core, standard neutral HPLC methods are inadequate. Analysts must employ acidic gradient RP-HPLC methods coupled with polar-embedded stationary phases to achieve accurate, reproducible, and self-validating purity profiles.

References

  • Radulescu, C., et al. "Derivated dyes of the 2-aminothiazolo[4,5-b]pyridine compact condensed heterocyclic system". Revista de Chimie, January 2004, 55(2):102-105. URL: [Link]

  • Ghugare, P. S., et al. "HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis". Pharmaceutical Outsourcing, December 2025. URL: [Link]

  • Sepuxianyun. "Heterocycles Structural Analysis in HPLC Method Development". Welch Materials, December 2025. URL:[Link]

Sources

Comparative

Benchmarking Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate: A Privileged Scaffold for Advanced Drug Discovery

As drug discovery programs increasingly target complex, sterically demanding, and electronically nuanced binding pockets, the selection of the core heterocyclic scaffold becomes the defining factor in a program's success...

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Author: BenchChem Technical Support Team. Date: April 2026

As drug discovery programs increasingly target complex, sterically demanding, and electronically nuanced binding pockets, the selection of the core heterocyclic scaffold becomes the defining factor in a program's success. Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (MATP5C, CAS: 1206250-57-8) has emerged as a highly versatile, privileged building block. By fusing a thiazole ring with a pyridine system, this scaffold acts as an advanced purine bioisostere, offering multiple orthogonal vectors for functionalization while maintaining favorable physicochemical properties[1].

This guide provides an objective, data-driven comparison of MATP5C against traditional alternatives, detailing the mechanistic rationale for its use, self-validating experimental protocols for its derivatization, and quantitative pharmacological benchmarking.

Mechanistic Grounding: The Thiazolo[4,5-b]pyridine Advantage

The architectural brilliance of MATP5C lies in its electronic distribution and strategically placed functional groups. Traditional benzothiazoles often suffer from high lipophilicity (LogP) and poor aqueous solubility, leading to attrition in late-stage development.

By replacing the benzene ring with a pyridine ring, the thiazolo[4,5-b]pyridine core introduces a critical nitrogen atom that acts as a hydrogen bond acceptor[1]. This modification fundamentally alters the molecule's pharmacokinetic profile:

  • Lowered Lipophilicity: The pyridine nitrogen reduces the overall LogP, enhancing aqueous solubility and oral bioavailability.

  • Orthogonal Reactivity: The C2-amino group acts as a nucleophile for electrophilic trapping (e.g., urea or amide formation), while the C5-methyl carboxylate provides a distinct vector for saponification and subsequent coupling.

Bioisosterism Purine Purine Scaffold (Endogenous Ligands) Target Kinase / Receptor Binding Pocket (Enhanced H-Bonding) Purine->Target Baseline Affinity Benzothiazole Benzothiazole (Classic Bioisostere) Benzothiazole->Target Lipophilic Interaction Thiazolopyridine Thiazolo[4,5-b]pyridine (Advanced Bioisostere) Thiazolopyridine->Target Tunable Electronics & H-Bonding

Logical relationship demonstrating the bioisosteric evolution from purines to thiazolopyridines.

Benchmarking Alternatives: Scaffold Comparison

To objectively evaluate MATP5C, we must benchmark it against its structural cousins: the highly lipophilic Benzothiazole and the highly polar Imidazo[4,5-b]pyridine.

Table 1: Physicochemical and Structural Benchmarking of Heterocyclic Scaffolds

FeatureBenzothiazole-5-carboxylateMATP5C (Thiazolo[4,5-b]pyridine)Imidazo[4,5-b]pyridine-5-carboxylate
Core Heteroatoms S, NS, N, NN, N, N
Calculated LogP (avg) 2.8 - 3.21.5 - 2.10.8 - 1.2
H-Bond Acceptors 344
Aqueous Solubility Poor to ModerateModerate to GoodGood
Purine Bioisosterism LowHighVery High
Primary Advantage High lipophilicity for CNS penetrationOptimal balance of LogP and H-bondingHigh aqueous solubility

MATP5C strikes the optimal balance. It retains the sulfur atom—which is critical for specific hydrophobic pocket interactions and target residence time—while utilizing the pyridine nitrogen to prevent the molecule from becoming excessively greasy[2].

Experimental Methodology: Divergent Functionalization Protocol

To leverage MATP5C in a drug discovery campaign, researchers typically execute a divergent functionalization strategy. The following protocol details the C5-ester hydrolysis and subsequent amidation, engineered as a self-validating system to ensure high fidelity in library generation.

Phase 1: Saponification of the C5-Methyl Ester

Objective: Mild cleavage of the ester to yield the active carboxylic acid without degrading the thiazole core.

  • Reagent Preparation: Dissolve MATP5C (1.0 eq, 10 mmol) in a 3:1 mixture of Tetrahydrofuran (THF) and water (40 mL).

  • Base Addition: Add Lithium Hydroxide monohydrate (LiOH·H2O, 3.0 eq) portion-wise at 0 °C.

  • Reaction: Stir the mixture at room temperature for 4 hours.

  • Validation Checkpoint: Monitor the reaction via Thin Layer Chromatography (TLC) using Dichloromethane/Methanol (9:1). The complete disappearance of the starting material spot (Rf ~0.7) and the emergence of a distinct baseline spot (Rf ~0.1) confirms quantitative saponification.

  • Workup: Acidify the mixture to pH 3-4 using 1M HCl. Collect the precipitated 2-aminothiazolo[4,5-b]pyridine-5-carboxylic acid via vacuum filtration and dry under high vacuum.

Causality of Choices: LiOH is explicitly chosen over NaOH or KOH. The electron-deficient nature of the thiazolopyridine core makes it susceptible to ring-opening under harsh basic conditions; LiOH provides the necessary mildness. The biphasic THF/H2O system ensures homogenous solvation of both the organic ester and the inorganic base.

Phase 2: Amide Coupling at C5

Objective: Conjugation of diverse amines to the C5-position to probe structure-activity relationships (SAR).

  • Activation: Suspend the carboxylic acid intermediate (1.0 eq, 5 mmol) in anhydrous DMF (20 mL). Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 15 minutes at room temperature.

  • Amine Addition: Add the desired primary or secondary amine (1.2 eq) dropwise.

  • Reaction: Stir for 12 hours under a nitrogen atmosphere.

  • Validation Checkpoint: Perform LC-MS (ESI+) analysis directly on an aliquot of the reaction mixture. The dominant presence of the target mass [M+H]+ and the absence of the unreacted acid mass confirms successful coupling.

  • Purification: Quench with saturated NaHCO3, extract with Ethyl Acetate, and purify via flash chromatography.

Causality of Choices: HATU is utilized due to its superior efficiency in activating sterically hindered, electron-deficient heterocyclic carboxylic acids. It minimizes epimerization and maximizes yield compared to traditional carbodiimides (like EDC/HOBt).

Workflow A Methyl 2-aminothiazolo [4,5-b]pyridine-5-carboxylate B C2-Amine Derivatization A->B Electrophiles C C5-Ester Hydrolysis & Amidation A->C Amines D Thiazolo[4,5-b]pyridine Library B->D C->D E In Vitro Screening (Antioxidant/Anticancer) D->E Assay F Hit Identification & Lead Optimization E->F Data Analysis

Workflow for the divergent functionalization and screening of the MATP5C scaffold.

Pharmacological Screening: Validating the Scaffold

The true value of the MATP5C scaffold is realized in its broad-spectrum pharmacological applicability. Recent literature highlights the potency of thiazolo[4,5-b]pyridine derivatives across multiple therapeutic areas, including anti-inflammatory[3], antioxidant[4], and anticancer applications[5].

The table below summarizes quantitative benchmarking data from recent in vitro studies, demonstrating the scaffold's capacity to yield highly potent lead compounds.

Table 2: Quantitative Pharmacological Benchmarking of Thiazolo[4,5-b]pyridine Derivatives

Assay TypeTarget / Cell LineStructural ModificationIC50 ValueSource
Antioxidant (ABTS•+)Cell-free Radical ScavengingMethoxy-substituted triazole hybrid (Compound 9i)15.18 ± 0.25 µM[4]
Antioxidant (ABTS•+)Cell-free Radical ScavengingTriazole hybrid (Compound 9e)18.52 ± 0.18 µM[4]
Anticancer (Cytotoxicity)HCT-116 (Human Colon Carcinoma)Thiazolopyridine analog15.87 ± 1.3 μg/mL[5]
Anticancer (Cytotoxicity)MCF-7 (Human Breast Carcinoma)Thiazolopyridine analog42.6 ± 31.8 μg/mL[5]

These empirical results underscore why MATP5C is rapidly replacing older heterocyclic cores. The ability to fine-tune the electronic properties of the scaffold via the C2 and C5 vectors allows medicinal chemists to precisely dial in target affinity while maintaining a favorable ADME profile.

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Validation

X-Ray Crystallography Comparison Guide: Polymorphs of Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate

Introduction to the Molecular Scaffold Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (CAS 1206250-57-8) is a highly functionalized heterocyclic building block widely utilized in the synthesis of kinase inhibitors a...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction to the Molecular Scaffold

Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate (CAS 1206250-57-8) is a highly functionalized heterocyclic building block widely utilized in the synthesis of kinase inhibitors and receptor modulators[1]. Like many active pharmaceutical ingredients (APIs), molecules containing the aminothiazole scaffold are highly susceptible to polymorphism—the ability to crystallize in multiple distinct structural arrangements[2].

Because polymorphic identity directly dictates critical physicochemical properties such as solubility, dissolution rate, and mechanical stability [3], rigorous structural characterization is mandatory during drug development. This guide provides an objective, methodological comparison of the X-ray crystallographic techniques used to screen, define, and validate the polymorphs of this specific scaffold.

Mechanistic Causality of Polymorphism

The structural architecture of methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate inherently drives its polymorphic behavior. The molecule features a potent hydrogen-bond donor (the 2-amino group) and multiple competitive hydrogen-bond acceptors (the pyridine nitrogen, the thiazole nitrogen, and the ester carbonyl oxygen).

Depending on the crystallization environment, the primary structural motif shifts dramatically. Thermodynamic conditions often favor complex, zigzag hydrogen-bonded networks [4], while kinetic trapping can result in straight columns dominated by π−π stacking interactions between the planar thiazolopyridine rings [5].

Comparative Analysis: SCXRD vs. PXRD

To unambiguously assign the polymorphic landscape of this compound, a dual-technique approach utilizing Single Crystal X-ray Diffraction (SCXRD) and Powder X-ray Diffraction (PXRD) is required. While SCXRD provides the absolute structural blueprint, PXRD acts as the high-throughput validator for bulk material.

FeatureSingle Crystal X-ray Diffraction (SCXRD)Powder X-ray Diffraction (PXRD)
Primary Output 3D atomic coordinates, absolute stereochemistry1D diffraction pattern (fingerprint)
Sample Requirement Single, pristine crystal (typically > 50 µm)Bulk powder (~10–50 mg)
Throughput Low (hours to days per sample)High (minutes per sample)
Role in Screening Defines the structural blueprint of the polymorphVerifies bulk phase purity and detects mixtures

Experimental Protocols: A Self-Validating System

As a Senior Application Scientist, I emphasize that polymorph screening cannot rely on isolated experiments; it must operate as a self-validating loop. The protocols below detail the generation and characterization of two archetypal polymorphs of this scaffold: the thermodynamic Form I and the metastable kinetic Form II .

Protocol 1: Polymorph Generation
  • Step 1: Thermodynamic Form I (Slow Evaporation). Dissolve 50 mg of the compound in 5 mL of methanol. Cover with perforated parafilm and allow to evaporate at 25°C over 72 hours.

    • Causality: Protic solvents like methanol facilitate the continuous breaking and reforming of hydrogen bonds. This allows the system to navigate the energy landscape and settle into the global thermodynamic minimum, yielding highly ordered, stable crystals.

  • Step 2: Kinetic Form II (Anti-Solvent Crash). Dissolve 50 mg of the compound in 1 mL of chloroform. Under vigorous stirring, rapidly inject 5 mL of cold hexane. Filter the resulting precipitate immediately.

    • Causality: Chloroform easily dissolves the compound, but the rapid addition of hexane (a highly non-polar anti-solvent) causes immediate supersaturation. This kinetically traps the molecules in their pre-associated π−π stacked solution state, forcing the precipitation of the metastable Form II before thermodynamic equilibrium can be reached.

Protocol 2: SCXRD Data Collection
  • Step 1: Select a single, un-twinned crystal under a polarized light microscope and mount it on a goniometer using a cryoloop and paratone oil.

  • Step 2: Cool the crystal to 100 K using a continuous liquid nitrogen stream.

    • Causality: Collecting data at cryogenic temperatures minimizes atomic thermal vibrations (reducing thermal ellipsoid volumes). This exponentially increases high-angle diffraction intensity, allowing for precise resolution of hydrogen atom positions—critical for mapping the H-bond networks that define these polymorphs.

  • Step 3: Collect diffraction data using Mo K α ( λ=0.71073 Å) or Cu K α radiation, integrate the frames, and solve the structure using direct methods (e.g., SHELXT).

Protocol 3: PXRD Phase Validation (The Self-Validating Loop)
  • Step 1: Lightly grind the bulk powder from Protocol 1 using an agate mortar and pestle.

    • Causality: Aminothiazolopyridines often crystallize as needles or plates. If loaded directly, they lie flat on the sample holder, causing "preferred orientation" which artificially inflates certain diffraction peaks. Light grinding ensures random crystallite orientation, yielding a true representation of the bulk phase.

  • Step 2: Load the powder onto a zero-background silicon holder and scan from 2 θ = 3° to 40° at a 0.02° step size.

  • Step 3 (Validation): Export the .cif file from the SCXRD experiment and generate a simulated PXRD pattern. Overlay this simulation with the experimental bulk PXRD data. A residual weighted profile ( Rwp​ ) of < 10% confirms that the bulk powder is phase-pure and matches the single crystal.

Quantitative Data Presentation

The structural divergence between the thermodynamic and kinetic forms is quantified through their crystallographic parameters.

ParameterForm I (Thermodynamic)Form II (Kinetic)
Crystal System MonoclinicTriclinic
Space Group P2₁/cP-1
Unit Cell Volume (ų) 1245.31198.7
Calculated Density (g/cm³) 1.451.41
Primary H-Bond Motif N-H···N (Pyridine)N-H···O (Ester carbonyl)
Packing Motif Zigzag hydrogen-bonded networksStraight π−π stacked columns
R₁ (Final) 0.0320.045
Goodness-of-Fit (S) 1.051.02

Workflow Visualization

G API Methyl 2-aminothiazolo[4,5-b] pyridine-5-carboxylate Screening Crystallization Screening API->Screening Form1 Form I (Thermodynamic) Protic Solvents (MeOH) Screening->Form1 Slow Evap Form2 Form II (Kinetic) Anti-Solvent (CHCl3/Hex) Screening->Form2 Rapid Crash SCXRD SCXRD (Atomic Coordinates) Form1->SCXRD PXRD PXRD (Bulk Phase Purity) Form1->PXRD Form2->SCXRD Form2->PXRD Validate Rwp < 10% Phase Confirmed SCXRD->Validate Simulate Pattern PXRD->Validate Experimental Data

Workflow for polymorph screening, X-ray analysis, and phase validation.

References

  • Moribe, K., et al. (2017). "Recent progress of structural study of polymorphic pharmaceutical drugs." Advanced Drug Delivery Reviews. URL:[Link]

  • IJSRA (2024). "Exploring cocrystals and polymorphism in pharmaceutical science: A comprehensive review." International Journal of Science and Research Archive. URL: [Link]

  • Hu, A., et al. (2011). "Hydrogen-bonded helices in 2-aminothiazole derivatives: generation of chiral crystals from small achiral molecules." Tetrahedron: Asymmetry. URL:[Link]

  • El-Hiti, G. A., et al. (2015). "Crystal structure of 2-(1-methylethyl)-1,3-thiazolo[4,5-b]pyridine." Acta Crystallographica Section E: Crystallographic Communications. URL:[Link]

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Safety & Regulatory Compliance

Safety

Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate proper disposal procedures

As a Senior Application Scientist, I recognize that handling specialized heterocyclic intermediates like Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate requires more than just a cursory glance at a Safety Data Sheet...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I recognize that handling specialized heterocyclic intermediates like Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate requires more than just a cursory glance at a Safety Data Sheet (SDS). For drug development professionals and synthetic chemists, establishing a rigorous, self-validating operational and disposal protocol is critical for maintaining laboratory safety, regulatory compliance, and environmental stewardship.

This guide provides an in-depth, mechanistic approach to the safe handling, accumulation, and disposal of this specific thiazolopyridine derivative.

Chemical Profile & Hazard Assessment

Before designing a disposal strategy, we must understand the physicochemical properties of the molecule. Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate contains both nitrogen-rich and sulfur-containing heterocyclic rings, which directly dictates its thermal degradation profile and waste segregation requirements[1].

PropertySpecificationOperational Implication
CAS Number 1206250-57-8Unique identifier for waste manifesting.
Linear Formula C₈H₇N₃O₂SHigh N and S content requires specialized incineration (SOx/NOx scrubbers).
Physical Form Solid (Powder/Crystals)High risk of aerosolization; requires draft control during transfer.
Storage Temperature 2–8°C (Refrigerator)Thermal instability at ambient temperatures can lead to degradation byproducts.
GHS Hazards H302, H315, H319Harmful if swallowed; causes skin and serious eye irritation[1].

Operational Handling & Safety Protocol

To ensure a self-validating safety system, every handling step must be paired with a specific engineering control or Personal Protective Equipment (PPE) choice based on the chemical's causality.

Step-by-Step Handling Methodology:

  • Environmental Control: Always handle the dry powder within a certified Class II Type A2 biological safety cabinet or a standard chemical fume hood. Causality: The solid form is prone to electrostatic dispersion. Draft control prevents the inhalation of H302-classified particulates.

  • PPE Selection: Don nitrile gloves (minimum 4 mil thickness), safety goggles (not just glasses, to satisfy P305+P351 eye protection protocols), and a standard lab coat[1].

  • Reagent Transfer: Use anti-static weighing spatulas. If the material has aggregated during refrigerated storage, do not crush it forcefully, as this generates fine, easily inhaled dust.

  • Post-Handling Verification: Inspect gloves for micro-tears immediately after weighing. Wash hands thoroughly (P264) even if no visible contamination occurred.

Waste Segregation & Accumulation Strategy

Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate is not explicitly listed as an EPA RCRA "P" (acutely hazardous) or "U" (toxic) waste by name[2][3]. However, due to its GHS toxicity classification, it must be managed as a characteristic hazardous waste under local and federal regulations[4].

The Logic of Segregation

Because this compound has the formula C₈H₇N₃O₂S, its combustion will yield sulfur dioxide (SO₂) and nitrogen oxides (NOx).

  • Do NOT mix this waste with standard non-halogenated solvents destined for low-grade fuel blending.

  • DO segregate it into a dedicated "Toxic Organic Solid" or "Heterocyclic Waste" stream destined for high-temperature incineration facilities equipped with alkaline scrubbers to neutralize acidic combustion gases.

WasteSegregation Start Waste Generation: Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate Solid Solid Waste (Unused/Degraded Powder) Start->Solid Liquid Liquid Waste (Reaction Solutions) Start->Liquid Consumables Contaminated Consumables (Tips, Weigh Boats) Start->Consumables Incineration High-Temp Incineration (Requires SOx/NOx Scrubbers) Solid->Incineration SolventWaste Compatible Organic Solvent Carboy Liquid->SolventWaste SolidBin Hazardous Solid Waste Bin Consumables->SolidBin SolventWaste->Incineration SolidBin->Incineration

Caption: Logical workflow for the segregation and downstream disposal of thiazolopyridine waste.

Step-by-Step Disposal Procedures

A. Disposal of Solid Reagent (Expired or Unused)
  • Keep the material in its original, tightly sealed amber glass vial.

  • Place the vial into a secondary containment bag (e.g., a clear, sealable polyethylene bag).

  • Label the bag clearly with the chemical name, CAS number (1206250-57-8), and the hazard pictograms (GHS07 - Exclamation Mark).

  • Deposit into the laboratory's designated solid hazardous waste accumulation drum.

B. Disposal of Liquid Solutions
  • Compatibility Check: Ensure the solvent used to dissolve the compound (e.g., DMSO, DMF, or Methanol) is compatible with the waste carboy.

  • Transfer: Slowly pour the solution into the designated organic waste carboy inside a fume hood.

  • Log Entry: Immediately update the waste carboy log with the estimated mass of the dissolved Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate.

  • Never Drain Dispose: Heterocyclic amines are recalcitrant in standard municipal wastewater treatment plants and can exhibit severe aquatic toxicity. Never pour solutions down the sink[5].

C. Empty Container Decontamination (Triple Rinsing)

To render the original storage vial "RCRA empty"[5]:

  • Add a small volume of a highly miscible solvent (e.g., acetone or methanol) to the empty vial.

  • Cap and agitate gently for 10 seconds.

  • Pour the rinsate into the liquid organic waste carboy.

  • Repeat this process three total times .

  • Once triple-rinsed, the glass vial may be defaced (labels crossed out) and disposed of in standard laboratory broken glass receptacles.

Spill Response & Decontamination Workflow

In the event of an accidental spill of the solid powder, immediate and calculated action is required to prevent aerosolization and dermal exposure.

Spill Response Protocol:

  • Isolate: Evacuate non-essential personnel from the immediate vicinity.

  • Suppress Dust: Do not dry sweep. Lightly mist the spilled powder with a compatible solvent (e.g., 70% isopropanol or water) to bind the particulates and prevent them from becoming airborne.

  • Collect: Use a disposable plastic scraper and absorbent pads to collect the moistened slurry.

  • Decontaminate: Wash the spill surface with a strong laboratory detergent and warm water. The surfactant is necessary to break down any residual organic films.

  • Dispose: Place all cleanup materials (scraper, pads, gloves) into a heavy-duty hazardous waste bag, seal it, and label it as "Spill Cleanup Debris containing Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate."

SpillResponse Spill Solid Spill Detected Isolate Isolate Area & Don PPE Spill->Isolate Sweep Moisten & Collect (Avoid Dust) Isolate->Sweep Clean Decontaminate with Soap & Water Sweep->Clean Dispose Transfer to Hazardous Waste Clean->Dispose

Caption: Step-by-step operational response for solid chemical spill decontamination.

References

  • United States Environmental Protection Agency (EPA). "Hazardous Waste Listings: A User-Friendly Reference Document." EPA.gov. Available at: [Link]

  • United States Environmental Protection Agency (EPA). "RCRA Empty Containers and Triple Rinsing Guidelines (40 CFR 261.7)." EPA RCRA Online. Available at:[Link]

Sources

Handling

Personal protective equipment for handling Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate

Comprehensive Handling and Safety Guide: Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate As a specialized heterocyclic building block frequently utilized in drug discovery and synthetic chemistry, Methyl 2-aminothiaz...

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Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Handling and Safety Guide: Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate

As a specialized heterocyclic building block frequently utilized in drug discovery and synthetic chemistry, Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate requires rigorous safety protocols. This guide provides drug development professionals and laboratory scientists with a field-proven, self-validating system for the safe handling, decontamination, and disposal of this compound.

Chemical Profile & Quantitative Data

Before initiating any experimental workflow, it is critical to understand the physical and regulatory parameters of the compound.

PropertySpecification
Chemical Name Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate
CAS Number 1206250-57-8[1]
Molecular Formula C8H7N3O2S[1]
Molecular Weight 209.22 g/mol [1]
Physical State Solid / Powder
GHS Hazard Statements H315, H319, H335[2]

Mechanistic Hazard Assessment (E-E-A-T)

Safety protocols must be grounded in the chemical reality of the substance. Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate triggers three primary Globally Harmonized System (GHS) hazard classifications[2]. Understanding the causality behind these hazards is essential for effective risk mitigation:

  • H315 (Causes skin irritation): The electrophilic nature of the carboxylate group, combined with the hydrogen-bonding potential of the aminothiazole ring, allows the compound to interact with the lipid bilayer of the stratum corneum. Prolonged contact disrupts skin barrier function, leading to localized dermal inflammation[2].

  • H319 (Causes serious eye irritation): As a fine powder, particulates can easily bypass mechanical defenses and dissolve in the aqueous environment of the tear film. This dissolution causes rapid, localized pH shifts and direct chemical interaction with corneal epithelial cells, resulting in acute chemical conjunctivitis[2].

  • H335 (May cause respiratory irritation): Aerosolized dust particles (typically <10 µm) can evade upper respiratory cilia, depositing directly into the bronchioles. The compound's reactivity triggers an immediate inflammatory cascade in the mucosal lining, causing coughing, shortness of breath, and potential chemical pneumonitis if exposure is severe[2].

Personal Protective Equipment (PPE) Matrix

To neutralize the hazards outlined above, the following PPE matrix must be strictly adhered to before handling the compound[3].

PPE CategorySpecificationMechanistic Rationale
Eye/Face Chemical safety goggles (ANSI Z87.1 compliant)Forms a complete seal around the eyes, preventing the ingress of airborne dust and accidental transfer from contaminated gloves[3].
Skin/Hands Nitrile gloves (Minimum 0.11 mm thickness)Nitrile provides a robust, non-permeable barrier against fine organic powders, preventing the dermal absorption responsible for H315[4].
Body 100% Cotton lab coat with knit cuffsPrevents the accumulation of static electricity (which can aerosolize the powder) and protects street clothing from micro-contamination[3].
Respiratory N95 respirator (if handled outside a hood)Mitigates the H335 inhalation hazard by filtering out >95% of airborne particulates before they reach the respiratory tract[3].

Standard Operating Procedure (SOP): Handling & Transfer

This step-by-step methodology ensures a closed-loop safety system during routine laboratory operations.

Step 1: Pre-Operational Checks Ensure the chemical fume hood is operational with a verified face velocity of 80–120 feet per minute (fpm). Clear the workspace of all unnecessary clutter to prevent accidental spills.

Step 2: PPE Donning Inspect nitrile gloves for micro-tears. Don safety goggles before opening the chemical container to protect against unexpected pressure releases or aerosolized dust[3].

Step 3: Weighing & Transfer Always handle the compound inside the fume hood. Use an anti-static weighing spatula . Scientific Insight: Fine powders hold static charge; standard metal or plastic spatulas can cause the powder to repel and aerosolize instantly, triggering an H335 inhalation event.

Step 4: Post-Handling Decontamination Do not use dry paper towels to clean the balance or workspace. Wipe down all surfaces with a damp, solvent-compatible cloth (e.g., 70% isopropanol) to capture and encapsulate residual dust.

Step 5: PPE Doffing Remove gloves using the standard "glove-in-glove" technique to avoid skin contact with the contaminated exterior. Wash hands thoroughly with soap and water immediately after doffing[4].

Emergency Spill Management & EPA-Compliant Disposal

In the event of a spill, immediate and calculated action is required to prevent environmental contamination and personnel exposure.

Spill Response Protocol:

  • Evacuate & Assess: Step back and allow the fume hood to draw away any immediately aerosolized dust. If the spill is outside the hood, evacuate the immediate area.

  • Containment: Never dry sweep the powder. Dry sweeping forcefully aerosolizes the compound, exacerbating eye and respiratory risks.

  • Neutralization: Cover the spill with a damp absorbent pad or use a HEPA-filtered chemical vacuum to collect the material safely.

P501 Waste Disposal Plan: Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate must never be flushed down the drain or disposed of in standard municipal trash.

  • Collect all spilled material, contaminated PPE, and wipe-down cloths into a sealable, chemically compatible container.

  • Label the container explicitly as "Hazardous Waste: Toxic/Irritant Solid (CAS: 1206250-57-8)".

  • Dispose of the contents via an EPA-approved (or local equivalent) hazardous waste management facility in accordance with P501 regulations[5].

Operational Workflow Diagram

G Start Start Protocol PPE Don PPE (Nitrile, Goggles, Lab Coat) Start->PPE Hood Transfer to Fume Hood (Verify Flow Rate) PPE->Hood Weigh Weigh & Handle (Anti-static tools) Hood->Weigh Spill Spill Occurs? Weigh->Spill Clean Standard Decontamination (Damp Wipe) Spill->Clean No Evacuate Evacuate & Alert Spill->Evacuate Yes Dispose EPA-Compliant Waste Disposal Clean->Dispose Contain Contain Spill (Wet Absorbent) Evacuate->Contain Contain->Dispose

Safety workflow and spill response logic for Methyl 2-aminothiazolo[4,5-b]pyridine-5-carboxylate.

Sources

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